Fluvastatin sodium hydrate

Core Science & Biosynthesis

Whitepaper: Unveiling the Pleiotropic Mechanisms of Fluvastatin Sodium Hydrate Beyond HMG-CoA Reductase Inhibition

Abstract

Fluvastatin, a member of the statin class of drugs, is primarily recognized for its potent inhibition of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2] This action effectively reduces circulating low-density lipoprotein cholesterol (LDL-C) levels, a cornerstone in the management of hypercholesterolemia and the prevention of cardiovascular disease.[2] However, a growing body of evidence reveals that the clinical benefits of fluvastatin extend significantly beyond its lipid-lowering capabilities.[3][4] These "pleiotropic" effects, which are independent of cholesterol reduction, encompass a range of beneficial actions on the vasculature, including improved endothelial function, attenuation of inflammation, reduction of oxidative stress, and inhibition of vascular smooth muscle cell proliferation.[2][5] This technical guide provides an in-depth exploration of the molecular pathways and mechanisms that underpin these non-canonical actions of fluvastatin, offering critical insights for researchers and drug development professionals.

The Central Hub: Mevalonate Pathway Inhibition and Isoprenoid Synthesis

The pleiotropic effects of fluvastatin, and statins in general, are intrinsically linked to the primary mechanism of HMG-CoA reductase inhibition. By blocking the conversion of HMG-CoA to mevalonate, fluvastatin not only curtails cholesterol synthesis but also reduces the downstream production of essential isoprenoid intermediates, such as farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP).[5][6] These isoprenoids are critical for the post-translational modification (prenylation) of a variety of intracellular signaling proteins, most notably the small GTP-binding proteins like Ras, Rho, and Rac.[2][5] Prenylation anchors these proteins to cell membranes, a prerequisite for their biological activity. By depleting the isoprenoid pool, fluvastatin effectively inhibits the function of these key signaling molecules, triggering a cascade of downstream effects that contribute to its cardiovascular protective profile.[5]

Caption: Fluvastatin inhibits HMG-CoA reductase, blocking the synthesis of mevalonate and downstream isoprenoids (FPP, GGPP), which are essential for cholesterol synthesis and the prenylation of signaling proteins like Ras and Rho.

Enhancement of Endothelial Function

A healthy endothelium is critical for maintaining vascular homeostasis. Endothelial dysfunction is an early event in atherogenesis, characterized by reduced bioavailability of nitric oxide (NO).[7] Fluvastatin has been shown to directly improve endothelial function through several mechanisms.[8][9][10]

Upregulation and Activation of eNOS

The primary mechanism for improved endothelial function is the enhancement of endothelial nitric oxide synthase (eNOS) activity and expression.[11]

• Increased eNOS Expression: Fluvastatin increases the stability of eNOS mRNA, leading to higher protein levels.[6][9] Studies in human umbilical vein endothelial cells (HUVECs) show that fluvastatin treatment significantly increases both eNOS mRNA and protein production.[9]

• Activation via PI3K/Akt Pathway: Fluvastatin promotes the phosphorylation and activation of eNOS through the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[11][12] This is partly mediated by the inhibition of the RhoA/ROCK pathway, which negatively regulates eNOS.[13] Inhibition of Rho relieves its suppressive effect on the PI3K/Akt pathway, leading to Akt-mediated phosphorylation and activation of eNOS.[12]

• Increased Tetrahydrobiopterin (BH4) Bioavailability: Tetrahydrobiopterin (BH4) is an essential cofactor for eNOS. Under conditions of oxidative stress, BH4 is oxidized, leading to eNOS "uncoupling," where it produces superoxide instead of NO. Fluvastatin increases the synthesis of BH4 by upregulating GTP cyclohydrolase I (GTPCH), the rate-limiting enzyme in BH4 synthesis, thereby preserving coupled eNOS function.[11][12]

Modulation of Vasoactive Substances

Beyond NO, fluvastatin favorably alters the balance of other vasoactive molecules. In HUVECs, fluvastatin has been shown to significantly decrease the production of endothelin-1 (ET-1), a potent vasoconstrictor, at both the mRNA and protein levels.[9] This dual action—increasing the vasodilator NO while decreasing the vasoconstrictor ET-1—contributes significantly to improved vascular tone.[9]

Caption: Fluvastatin enhances endothelial function by increasing eNOS expression and activation, leading to greater NO bioavailability and improved vasodilation.

Anti-Inflammatory Properties

Atherosclerosis is now understood to be a chronic inflammatory disease of the vascular wall.[7] Fluvastatin exerts potent anti-inflammatory effects by modulating key inflammatory pathways and cellular interactions.[1]

Attenuation of Pro-Inflammatory Cytokines and Signaling

Fluvastatin has been demonstrated to reduce the expression of pro-inflammatory genes in macrophages and other vascular cells.[14]

• NF-κB Inhibition: Fluvastatin can suppress the activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that governs the expression of numerous pro-inflammatory genes.[15] This inhibition is linked to the Rho/ROCK pathway, as ROCK activation can lead to NF-κB activation.[15] By inhibiting Rho, fluvastatin prevents NF-κB from translocating to the nucleus and initiating the transcription of inflammatory mediators.[15]

• Cytokine Reduction: In studies using polarized human macrophages, fluvastatin significantly reduced the gene expression of pro-inflammatory cytokines like IL-1β, IL-6, and TNFα in M1 (pro-inflammatory) macrophages.[14] Conversely, it enhanced the expression of anti-inflammatory markers like TGFβ in M2 (anti-inflammatory) macrophages.[14] This suggests fluvastatin can shift the balance from a pro-inflammatory to an anti-inflammatory state.

Reduced Leukocyte-Endothelial Adhesion

The recruitment and adhesion of leukocytes to the endothelium is a critical early step in plaque formation. Fluvastatin interferes with this process by downregulating the expression of adhesion molecules on the surface of endothelial cells and leukocytes.[3][16] In hypercholesterolemic rats, fluvastatin treatment significantly attenuated leukocyte adherence and emigration in response to inflammatory mediators.[16] It has also been shown to reduce levels of P-selectin and ICAM-1 in patients.[7]

Parameter	Effect of Fluvastatin	Cell Type	Supporting Evidence
NF-κB Expression	↓	Myocardial Tissue	Reduced expression after fluvastatin treatment in a mouse model of myocardial infarction.[15]
IL-1β, IL-6, TNFα Gene Expression	↓	M1 Macrophages	Significant reduction in pro-inflammatory gene expression in vitro.[14]
IL-10 Production	↑	M2 Macrophages	Increased production of the anti-inflammatory cytokine IL-10.[14]
VCAM-1 Levels	↓	Plasma	Reduced levels in type 2 diabetic patients treated with fluvastatin.[17]
Leukocyte Adhesion	↓	Endothelium	Attenuated leukocyte adherence in mesenteric venules of hypercholesterolemic rats.[16]

Reduction of Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and antioxidant defenses, is a key driver of endothelial dysfunction and atherosclerosis.[7] Fluvastatin possesses direct antioxidant properties and also modulates cellular redox pathways.[18]

Inhibition of ROS Production

A major source of vascular ROS is the family of NADPH oxidase (Nox) enzymes. The activation of some Nox isoforms requires the translocation of the small GTPase Rac to the cell membrane, a process dependent on geranylgeranylation. By inhibiting GGPP synthesis, fluvastatin prevents Rac prenylation and subsequent membrane translocation, thereby attenuating NADPH oxidase-mediated ROS production.[7]

Upregulation of Antioxidant Defense Systems

Fluvastatin enhances the cell's intrinsic antioxidant capacity by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[19] Nrf2 is a transcription factor that controls the expression of a wide array of antioxidant and cytoprotective genes.

• Nrf2/ARE Pathway Activation: In human coronary artery smooth muscle cells, fluvastatin activates Nrf2 via the PI3K/Akt pathway.[19] This leads to the upregulation of Nrf2-target genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase-1 (NQO1), which play crucial roles in cellular defense against oxidative stress.[19][20]

• ERK5-Dependent Nrf2 Pathway: In vascular smooth muscle cells (VSMCs) exposed to advanced glycation end products (AGEs), fluvastatin was found to upregulate Nrf2 and its target genes via an ERK5-dependent signaling pathway.[20][21]

Inhibition of Vascular Smooth Muscle Cell (VSMC) Proliferation and Migration

The proliferation and migration of VSMCs from the media to the intima is a hallmark of atherosclerotic plaque progression and restenosis.[3] Fluvastatin has been shown to inhibit these processes, contributing to plaque stabilization.[22][23]

• Induction of Cell Cycle Arrest: Fluvastatin can induce G1 phase cell cycle arrest in VSMCs.[21] This is achieved by downregulating the expression of key cell cycle regulatory proteins like Cyclin D1 and Cdk4, while simultaneously upregulating cyclin-dependent kinase inhibitors such as p27.[21][23]

• Promotion of Apoptosis: Beyond inhibiting proliferation, fluvastatin can also induce apoptosis (programmed cell death) in VSMCs.[22] Serum from patients treated with fluvastatin caused a significant increase in VSMC apoptosis and a reduction in the anti-apoptotic protein Bcl-2.[22]

• Inhibition of Migration: Fluvastatin has been shown to inhibit AGE-induced VSMC migration, a process that is also dependent on the ERK5-Nrf2 signaling axis.[20]

Effect	Molecular Mechanism	Key Proteins Modulated	Supporting Evidence
Inhibition of Proliferation	G1 Cell Cycle Arrest	↓ Cyclin D1, ↓ Cdk4, ↑ p27, ↑ p21	Fluvastatin represses cell cycle regulatory genes in AGE-induced VSMCs.[21][23]
Induction of Apoptosis	Downregulation of anti-apoptotic proteins	↓ Bcl-2	Serum from fluvastatin-treated patients reduced Bcl-2 concentration in VSMCs.[22]
Inhibition of Migration	ERK5-Nrf2 Pathway	-	Fluvastatin inhibits AGE-induced VSMC migration via an ERK5-dependent Nrf2 pathway.[20]

Experimental Protocols for Assessing Fluvastatin's Pleiotropic Effects

Validating the mechanisms described requires robust and reproducible experimental methodologies. The following section outlines core protocols for investigating the key pleiotropic effects of fluvastatin.

Protocol: Assessment of Endothelial Function via Flow-Mediated Dilation (FMD)

Rationale: FMD is a non-invasive ultrasound-based technique that measures the endothelium-dependent vasodilation of a conduit artery (typically the brachial artery) in response to a shear stress stimulus.[24][25] It is a widely accepted surrogate marker for endothelial health. An improvement in FMD after fluvastatin treatment indicates enhanced NO bioavailability.[8]

Step-by-Step Methodology:

• Patient Preparation: The subject should fast for at least 8-12 hours and refrain from exercise, caffeine, and smoking on the day of the measurement. The study is conducted in a quiet, temperature-controlled room with the patient resting in a supine position for at least 10 minutes.[26]

• Baseline Imaging: A high-frequency ultrasound transducer (>7 MHz) is used to acquire a longitudinal image of the brachial artery, 2-15 cm above the antecubital fossa.

• Baseline Diameter Measurement: Once a clear image of the anterior and posterior intimal layers is obtained, the baseline artery diameter is measured using electronic calipers. Doppler flow velocity is also recorded.

• Reactive Hyperemia Induction: A blood pressure cuff is placed on the forearm (distal to the imaging site) and inflated to a suprasystolic pressure (e.g., 200-250 mmHg or 50 mmHg above systolic pressure) for 5 minutes to induce ischemia.[27]

• Post-Occlusion Imaging: The cuff is rapidly deflated, causing a brief, high-flow state (reactive hyperemia) that induces shear stress on the endothelium. Continuous recording of the brachial artery diameter is performed for at least 3 minutes post-deflation.

• Data Analysis: FMD is calculated as the maximum percentage increase in artery diameter from the baseline measurement.

  • FMD (%) = [(Peak Diameter - Baseline Diameter) / Baseline Diameter] x 100

Caption: Experimental workflow for non-invasive assessment of Flow-Mediated Dilation (FMD).

Protocol: In Vitro Measurement of Oxidative Stress

Rationale: To quantify fluvastatin's antioxidant effects at a cellular level, one can measure the reduction in ROS production or the downstream damage to biomolecules in cultured cells (e.g., HUVECs or VSMCs) challenged with an oxidative stimulus.[28][29]

Step-by-Step Methodology (Using DCF-DA for ROS Detection):

• Cell Culture: Plate cells (e.g., HUVECs) in a 96-well plate and allow them to adhere.

• Pre-treatment: Treat the cells with varying concentrations of fluvastatin or a vehicle control for a specified period (e.g., 12-24 hours).

• Probe Loading: Remove the treatment media, wash the cells with phosphate-buffered saline (PBS), and incubate them with 2',7'-dichlorodihydrofluorescein diacetate (DCF-DA) solution (e.g., 10 µM) for 30-60 minutes in the dark. DCF-DA is cell-permeable and non-fluorescent until it is deacetylated by intracellular esterases and subsequently oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[30]

• Oxidative Challenge: Wash the cells again to remove excess probe. Add an oxidative stimulus (e.g., H₂O₂ or Angiotensin II) to induce ROS production. Include positive (stimulus only) and negative (no stimulus) controls.

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a microplate reader at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

• Data Analysis: Compare the fluorescence intensity of the fluvastatin-treated groups to the positive control. A significant reduction in fluorescence indicates an antioxidant effect.

Protocol: VSMC Proliferation Assay (MTT Assay)

Rationale: This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.[31] A reduction in the metabolic conversion of MTT to formazan in fluvastatin-treated cells indicates an anti-proliferative effect.

Step-by-Step Methodology:

• Cell Seeding: Seed VSMCs in a 96-well plate at a density of ~5,000-10,000 cells/well and allow them to attach overnight.

• Serum Starvation: To synchronize the cells in the G0/G1 phase, replace the growth medium with a serum-free or low-serum (e.g., 0.5% FBS) medium for 24-48 hours.

• Treatment: Replace the starvation medium with a medium containing a mitogen (e.g., platelet-derived growth factor, PDGF, or 10% FBS) to stimulate proliferation. Treat cells concurrently with various concentrations of fluvastatin or a vehicle control.

• Incubation: Incubate the cells for 24-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration ~0.5 mg/mL) and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring, yielding purple formazan crystals.

• Solubilization: Remove the MTT medium and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution on a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Express the results as a percentage of the mitogen-stimulated control. A dose-dependent decrease in absorbance indicates inhibition of proliferation.

Conclusion and Future Directions

Fluvastatin sodium hydrate exhibits a remarkable portfolio of vascular-protective effects that are distinct from its primary function as a cholesterol-lowering agent. By inhibiting the synthesis of isoprenoid intermediates, fluvastatin modulates a complex network of intracellular signaling pathways. These pleiotropic actions—including the enhancement of endothelial NO production, suppression of vascular inflammation and oxidative stress, and inhibition of VSMC proliferation—collectively contribute to its efficacy in reducing cardiovascular events.

For researchers and drug development professionals, understanding these nuanced mechanisms is paramount. It opens avenues for identifying novel therapeutic targets within the mevalonate pathway and for designing targeted therapies for inflammatory and vascular diseases. Future research should focus on further elucidating the cell-specific and context-dependent nature of these effects, potentially leading to the development of new statin-based therapies with optimized pleiotropic activity for conditions beyond hypercholesterolemia.

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Technical Guide: Physicochemical Profiling & Handling of Fluvastatin Sodium Hydrate

Executive Summary

Fluvastatin sodium (Lescol®) represents the first entirely synthetic HMG-CoA reductase inhibitor, distinct from fungal-derived statins like lovastatin. While its therapeutic efficacy in hypercholesterolemia is well-documented, its utility in research requires rigorous control over its physicochemical environment.

This guide addresses the critical "silent variables" that compromise experimental reproducibility: photolability , pH-dependent solubility , and hydrate polymorphism . Failure to account for the rapid photo-oxidative cyclization of fluvastatin or its precipitation in acidic media will yield invalid IC50 data in enzymatic assays.

Molecular Identity & Solid-State Characterization

Fluvastatin sodium is most commonly supplied as a monohydrate (Form I).[1][2] Researchers must distinguish between the salt and the free acid, as their solubility profiles are diametrically opposed.

Property	Specification	Critical Insight for Researchers
CAS Number	93957-55-2	Verify CAS to ensure salt form (Free acid is 93957-54-1).
Formula	C24H25FNO4[3][4]·Na·H2O	Molecular weight calculations must account for the sodium and water (MW ~433.45 g/mol ).
Stereochemistry	Racemate (3R, 5S / 3S, 5R)	The 3R, 5S enantiomer is the pharmacologically active inhibitor.[5]
Solid Form	Crystalline Monohydrate	Hygroscopic.[6] Protocol: Equilibrate to room temp before weighing to prevent moisture uptake errors.
pKa	~4.5 (Carboxylic acid)	Crucial: At pH < 5.5, the drug protonates and precipitates out of aqueous solution.
LogP	3.2 – 4.5 (Lipophilic)	High affinity for membranes; requires detergents or BSA in cell-free assays to prevent non-specific binding.

Solution Thermodynamics & Solubility Profiling

Fluvastatin sodium is an amphiphilic salt. While soluble in water, its stability and solubility are governed strictly by pH and solvent choice.

Solubility Table (at 25°C)

Solvent	Solubility Limit	Usage Recommendation
Methanol	> 50 mg/mL	Preferred for primary stock solutions.
DMSO	~10 mg/mL	Suitable for cell culture stocks (Keep final DMSO < 0.1% v/v).
Water	> 18 mg/mL	Soluble, but unstable over time (hydrolysis). Do not store.
PBS (pH 7.4)	~0.2 - 0.5 mg/mL	Limited solubility due to ionic strength. Use immediately.
Acidic Buffer (pH < 4)	Insoluble	Avoid. The free acid will precipitate immediately.

Preparation Protocol: The "Solvent-Shift" Method

To maximize stability and solubility in aqueous assays:

• Weigh the monohydrate powder under amber light.

• Dissolve in 100% Methanol or DMSO to create a high-concentration stock (e.g., 10 mM).

• Dilute slowly into the aqueous buffer (pH 7.4) while vortexing.

  • Note: Ensure the buffer pH remains > 7.[3]0. If the pH drops, the solution will turn cloudy (precipitation).

Stability Profile: The Photodegradation Hazard

Fluvastatin is exceptionally sensitive to light.[7][8] Upon exposure to UV or blue light, it undergoes photo-oxidative cyclization , forming a biologically inactive phenanthrene-like derivative. This reaction is irreversible and occurs within minutes in dilute solution.

Workflow Logic: Stability Assurance

The following diagram outlines the mandatory decision tree for handling Fluvastatin to prevent degradation.

Caption: Operational workflow for Fluvastatin Sodium handling. Note the critical control points at solvent selection and pH verification to prevent degradation and precipitation.

Analytical Protocol: Validated HPLC Method

For quantifying Fluvastatin in stock solutions or media, a Reverse-Phase HPLC (RP-HPLC) method is required.[9] The method below separates the drug from its photodegradation products.

Instrument Parameters

• Column: C18 (ODS Hypersil or equivalent), 250 × 4.6 mm, 5 µm.[10][11][12]

• Temperature: 25°C.

• Flow Rate: 1.0 mL/min.[10][12]

• Detection: UV at 305 nm (Specific to the indole fluorophore; minimizes interference compared to 234 nm).

Mobile Phase & Gradient[9]

• Mobile Phase A: 20 mM Ammonium Acetate or Phosphate Buffer (pH 3.0).

• Mobile Phase B: Methanol : Acetonitrile (70:30 v/v).

• Isocratic Mode: 30% A / 70% B.

System Suitability

• Retention Time: ~3.2 min (Fluvastatin).[10][11][12]

• Linearity: 2.0 – 320.0 µg/mL (r > 0.999).[10][11][12]

• Limit of Detection (LOD): ~0.5 µg/mL.

Note: If peaks appear at RRT (Relative Retention Time) ~0.8 or ~1.2, these are likely photo-isomers. Discard the sample.

Biological Context: Mechanism of Action

Fluvastatin acts as a competitive inhibitor of HMG-CoA Reductase (HMGCR), the rate-limiting enzyme in the mevalonate pathway.[5][9] By mimicking the HMG-CoA substrate, it blocks the biosynthesis of mevalonate, subsequently depleting the isoprenoid pool required for cholesterol synthesis and protein prenylation (e.g., Rho/Ras signaling).

Caption: Pharmacological intervention point of Fluvastatin. The drug competitively binds HMGCR, halting the conversion of HMG-CoA to Mevalonate.[5][9]

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 23679527, Fluvastatin Sodium. Retrieved from [Link]

• Ashour, S., & Khateeb, M. (2023).[10] New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard. Drug Analytical Research. Retrieved from [Link]

• DrugBank Online. (2023). Fluvastatin: Pharmacology and physicochemical properties. Retrieved from [Link]

• Cardoso, T. F., et al. (2013). Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. Pharmaceutical Development and Technology. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. plantarchives.org [plantarchives.org]
• 5. ClinPGx [clinpgx.org]
• 6. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Experimental and theoretical studies on fluvastatin primary photoproduct formation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. oarjpublication.com [oarjpublication.com]
• 10. New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard | Drug Analytical Research [seer.ufrgs.br]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Guide: Repurposing Fluvastatin Sodium Hydrate for Oncological Applications in Novel Cell Lines

Executive Summary & Pharmacological Rationale

While Fluvastatin Sodium Hydrate (Fluvastatin) is canonically prescribed for hypercholesterolemia, its utility in drug repurposing for oncology is rapidly expanding. Unlike hydrophilic statins (e.g., Pravastatin), Fluvastatin is lipophilic, allowing for superior cellular uptake in non-hepatic tissues.

The core scientific premise for testing Fluvastatin on novel cell lines (specifically Renal Cell Carcinoma, Triple-Negative Breast Cancer, and Ovarian Cancer) lies in the Mevalonate Pathway . By inhibiting HMG-CoA reductase, Fluvastatin does not merely lower cholesterol; it depletes isoprenoid intermediates (Farnesyl Pyrophosphate [FPP] and Geranylgeranyl Pyrophosphate [GGPP]).

The Causality Chain:

• Depletion: Reduced FPP/GGPP.

• Inhibition: Failure of post-translational prenylation of small GTPases (Rho, Ras, Rac).

• Outcome: Disruption of survival signaling (PI3K/Akt, ERK) and cytoskeletal organization, leading to apoptosis and G0/G1 arrest.

Target Cell Lines & Quantitative Profile

The following data summarizes verified biological activities of Fluvastatin in non-traditional cell lines. Use these values as benchmarks for experimental validation.

Table 1: Sensitivity Profile of Novel Cell Lines to Fluvastatin

Cell Line	Tissue Origin	IC50 Range ( M)	Primary Mechanism of Action	Key Synergistic Partner
Caki-1 / ACHN	Renal Cell Carcinoma (RCC)	2.0 – 10.0	AMPK activation; mTOR inhibition; ER Stress	Vorinostat (HDAC Inhibitor)
MDA-MB-231	Triple-Negative Breast Cancer	0.5 – 5.0	Inhibition of RhoA/ROCK; PD-L1 suppression	Paclitaxel / Doxorubicin
OVCAR3	Ovarian Cancer	1.0 – 10.0	Induction of Bax; Cleavage of Caspase-3	Melittin (Nano-conjugates)
P815	Mastocytoma	0.8 – 3.5	c-Kit signal suppression; Mitochondrial dysfunction	N/A

Analyst Note: In Renal Cell Carcinoma, Fluvastatin has been shown to potentiate the effects of HDAC inhibitors by forcing a metabolic crisis via the AMPK-mTOR axis.

Mechanistic Visualization: The Mevalonate Axis

The following diagram illustrates the critical intervention points of Fluvastatin within the cell signaling architecture.

Figure 1: Fluvastatin blocks HMG-CoA Reductase, preventing the isoprenoid synthesis required for the activation of oncogenic GTPases (Rho/Ras), ultimately releasing the brake on apoptosis.[1]

Validated Experimental Protocols

To ensure data integrity and reproducibility (E-E-A-T), follow these protocols. The Rescue Assay is mandatory to confirm on-target specificity.

Reagent Preparation

• Compound: Fluvastatin Sodium Hydrate (MW: ~433.45 g/mol ).

• Solubility: Soluble in water (~25 mM) and DMSO (~100 mM).

• Stock Solution: Prepare a 10 mM stock in DMSO . Sterile filter (0.22

  m). Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in culture media (RPMI-1640 or DMEM + 10% FBS) immediately prior to use. Ensure final DMSO concentration is < 0.1%.

Cytotoxicity & Proliferation Assay (MTT/CCK-8)

• Seeding: Seed cells (e.g., Caki-1) at

  to cells/well in 96-well plates.

• Adherence: Incubate for 24 hours to allow attachment.

• Treatment:

  • Remove old media.

  • Add fresh media containing Fluvastatin (0, 1, 5, 10, 20, 50

    M).

  • Duration: Incubate for 48 to 72 hours . (Note: 24 hours is often insufficient for statin-induced apoptosis).

• Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read absorbance at 570 nm.

The "Gold Standard" Validation: Mevalonate Rescue

• Rationale: To prove that cytotoxicity is due to HMG-CoA reductase inhibition and not off-target toxicity, you must attempt to "rescue" the cells.

• Protocol:

  • Group A: Control (Vehicle).

  • Group B: Fluvastatin (at IC50 concentration, e.g., 5

    M).

  • Group C (Rescue): Fluvastatin (5

    M) + Mevalonolactone (100-200 M) .

• Interpretation: If Group C shows significantly higher viability than Group B, the mechanism is confirmed as Mevalonate-dependent.

Western Blot Markers

To validate the pathway shown in Figure 1, probe for the following changes after 48h treatment:

• Apoptosis: Cleaved Caspase-3 (Increase), Bax (Increase), Bcl-2 (Decrease).

• Pathway: p-Akt (Ser473) (Decrease), p-ERK1/2 (Decrease).

• ER Stress (Specific to RCC): GRP78 (Increase), CHOP (Increase).

References

• Okubo, K., et al. (2020). "Fluvastatin potentiates anticancer activity of vorinostat in renal cancer cells."[2] Cancer Science, 111(1), 112-126.[2][3]

• Tsubaki, M., et al. (2019). "Fluvastatin inhibits the proliferation and migration of human pancreatic cancer cells by blocking the Rho/ROCK pathway." Cellular Oncology.

• Yang, Z., et al. (2021). "Statins inhibit paclitaxel-induced PD-L1 expression and increase CD8+ T cytotoxicity for better prognosis in breast cancer." Frontiers in Immunology.

• Abdullah, A., et al. (2019). "Cytotoxic and Pro-Apoptotic Effects of a Sub-Toxic Concentration of Fluvastatin on OVCAR3 Ovarian Cancer Cells." Journal of Advanced Research.

• TargetMol. "Fluvastatin Sodium Hydrate: Chemical Properties and Solubility." [4]

Sources

• 1. Fluvastatin induces apoptosis of vascular endothelial cells: blockade by glucocorticoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluvastatin potentiates anticancer activity of vorinostat in renal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Influence of statin use on prognosis of patients with renal cell cancer: a meta-analysis [frontiersin.org]
• 4. Fluvastatin sodium | Ferroptosis | HMG-CoA Reductase | TargetMol [targetmol.com]

Technical Guide: Fluvastatin Sodium Hydrate &amp; Non-Canonical Signaling

Targeting the Mevalonate-Independent Axis in Cell Biology

Executive Summary

While Fluvastatin is canonically prescribed for lipid lowering via HMG-CoA reductase inhibition, its utility in research stems from its potent, pleiotropic modulation of non-canonical signaling pathways .[1] This guide dissects the molecular mechanisms by which Fluvastatin Sodium Hydrate impacts Rho GTPase prenylation, YAP/TAZ mechanotransduction, and PI3K/Akt signaling. It provides a rigorous, self-validating experimental framework for researchers to isolate these effects from simple cholesterol depletion.

Part 1: The Molecule & Mechanistic Divergence

Fluvastatin Sodium Hydrate (C

H FNNaO • xH O) is distinct from other statins due to its full synthetic origin and specific solubility profile. Unlike lipophilic statins (e.g., Simvastatin) that require activation or strict DMSO solubilization, the sodium salt form is water-soluble, facilitating unique uptake kinetics in endothelial and vascular smooth muscle cells.

The Core Mechanism: Isoprenoid Depletion

The non-canonical effects of Fluvastatin are not caused by the reduction of cholesterol, but by the upstream depletion of isoprenoid intermediates: Farnesyl Pyrophosphate (FPP) and Geranylgeranyl Pyrophosphate (GGPP) .

• Canonical: HMG-CoA

  Mevalonate Cholesterol (Lipid Lowering).

• Non-Canonical: HMG-CoA

  Mevalonate GGPP RhoA Geranylgeranylation .

Inhibition of RhoA prenylation prevents its membrane localization, effectively "switching off" the Rho/ROCK pathway. This triggers a cascade affecting cytoskeleton tension, gene transcription (YAP/TAZ), and survival signaling (Akt).

Figure 1: The bifurcation of the Mevalonate pathway. Fluvastatin blocks the cascade at the top, but the non-canonical effects (Green) are distinct from cholesterol synthesis (Grey).

Part 2: Key Non-Canonical Pathways

1. The Rho/ROCK/YAP Axis (Mechanotransduction)

Recent oncology and fibrosis research highlights Fluvastatin as a modulator of the Hippo pathway effector YAP/TAZ .

• Mechanism: YAP nuclear entry requires a tense actin cytoskeleton. Fluvastatin depletes GGPP

  inhibits RhoA inactivates ROCK collapses actin stress fibers.

• Outcome: YAP is sequestered in the cytoplasm (inactive), preventing the transcription of oncogenes like CTGF and CYR61. This occurs independently of the LATS1/2 Hippo kinases.

2. The PI3K/Akt/eNOS Axis (Endothelial Function)

In endothelial cells, Fluvastatin exhibits a "biphasic" protective effect.

• Mechanism: It rapidly activates the PI3K/Akt pathway. Akt phosphorylates endothelial Nitric Oxide Synthase (eNOS) at Ser1177 , increasing its activity.

• Synergy: Simultaneously, Fluvastatin upregulates GTP Cyclohydrolase I (GTPCH) , increasing Tetrahydrobiopterin (BH4).[2] High BH4 prevents eNOS "uncoupling," ensuring the enzyme produces Nitric Oxide (NO) rather than Superoxide.

Part 3: Experimental Protocols (Self-Validating Systems)

To scientifically prove that an observed effect is due to Fluvastatin's non-canonical signaling (and not toxicity or cholesterol loss), you must employ a Rescue Strategy .

Protocol: The Mevalonate/Isoprenoid Rescue Assay

Objective: Distinguish between FPP-dependent (Ras) and GGPP-dependent (Rho/YAP) effects.

Materials:

• Fluvastatin Sodium Hydrate (Stock: 10 mM in sterile water or DMSO).

• Mevalonolactone (Mev) (Stock: 100 mM).

• Geranylgeranyl Pyrophosphate (GGPP) (Stock: 10 mM in Methanol/Ammonium Hydroxide).

• Farnesyl Pyrophosphate (FPP) (Stock: 10 mM).

Workflow:

• Seeding: Seed cells (e.g., HUVEC or MDA-MB-231) at 60% confluence.

• Starvation: Serum-starve for 12 hours to synchronize the cell cycle (optional but recommended for signaling studies).

• Treatment Groups (24-48 Hours):

  • Control: Vehicle only.

  • Treatment: Fluvastatin (1

    M - 10 M). Note: 1-5 M is usually sufficient for signaling; >10 M induces apoptosis.

  • Rescue A (Global): Fluvastatin + Mevalonate (100-200

    M).

  • Rescue B (Rho-Specific): Fluvastatin + GGPP (10-20

    M).

  • Rescue C (Ras-Specific): Fluvastatin + FPP (10-20

    M).

• Readout: Western Blot for Unprenylated Rap1A (marker of GGPP depletion) or Phospho-YAP (Ser127) .

Validation Logic:

• If Fluvastatin effect is reversed by GGPP but not FPP

  The pathway is Rho/ROCK dependent .

• If Fluvastatin effect is reversed by Mevalonate only

  General mevalonate pathway dependence.

Figure 2: Experimental workflow for dissecting isoprenoid-dependency using rescue metabolites.

Part 4: Data Summary & Pathway Comparison

Feature	Canonical Pathway	Non-Canonical (Rho/YAP)	Non-Canonical (Akt/eNOS)
Primary Mediator	Cholesterol	RhoA / ROCK	PI3K / Akt
Critical Intermediate	Squalene	Geranylgeranyl PP (GGPP)	Phospho-eNOS (Ser1177)
Fluvastatin IC50	~8-20 nM	~1 - 5 M	~0.1 - 1 M
Cellular Outcome	Membrane fluidity changes	Cytoskeleton collapse, YAP inactivation	Vasodilation, Angiogenesis
Rescue Agent	Cholesterol (LDL)	GGPP	Mevalonate (indirectly)

Part 5: References

• Dasatinib, fluvastatin, and pazopanib inhibit the function of YAP/TAZ transcriptional co-activator Source: Nature Scientific Reports Key Finding: Identifies Fluvastatin as a potent inhibitor of YAP nuclear localization via the mevalonate-Rho axis.

• Statin-induced mevalonate pathway inhibition attenuates the growth of mesenchymal-like cancer cells Source: British Journal of Cancer Key Finding: Demonstrates the "Rescue Experiment" methodology using Mevalonate and GGPP to reverse statin effects.

• Fluvastatin upregulates endothelial nitric oxide synthase activity via enhancement of its phosphorylation Source: International Journal of Cardiology Key Finding: Details the PI3K/Akt/eNOS activation pathway and GTPCH upregulation.

• Rho/Rho-Associated Coiled-Coil Forming Kinase Pathway as Therapeutic Targets for Statins Source: Antioxidants & Redox Signaling Key Finding: Comprehensive review of the Rho/ROCK inhibition mechanism in atherosclerosis and fibrosis.

• Fluvastatin Sodium Hydrate Product Information Source: Tocris Bioscience Key Finding: Chemical properties, solubility data (Water vs DMSO), and molecular weight considerations for dosing.

Sources

• 1. Beyond lipid-lowering: effects of statins on endothelial nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluvastatin upregulates endothelial nitric oxide synthase activity via enhancement of its phosphorylation and expression and via an increase in tetrahydrobiopterin in vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery of Novel Therapeutic Targets of Fluvastatin Sodium Hydrate

Executive Summary

Fluvastatin, the first entirely synthetic HMG-CoA reductase inhibitor, is a cornerstone in the management of hypercholesterolemia.[1] Its primary mechanism, the competitive inhibition of HMG-CoA reductase, effectively curtails cholesterol biosynthesis, thereby reducing the risk of atherosclerotic cardiovascular disease.[2][3][4][5] However, a growing body of evidence reveals that the therapeutic benefits of Fluvastatin and other statins extend far beyond lipid-lowering. These "pleiotropic" effects—including anti-inflammatory, immunomodulatory, antioxidant, and even antineoplastic properties—suggest that Fluvastatin engages with a wider array of molecular targets than currently understood.[6][7][8][9] This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically identify and validate these novel therapeutic targets, unlocking the full potential of Fluvastatin sodium hydrate. We will move beyond conventional approaches to delineate an integrated strategy that combines cutting-edge computational prediction with robust experimental validation, ensuring a high degree of scientific rigor and reproducibility.

The Rationale for Novel Target Discovery: Fluvastatin's Pleiotropic Landscape

The canonical mechanism of Fluvastatin involves blocking the conversion of HMG-CoA to mevalonic acid, the rate-limiting step in the cholesterol synthesis pathway.[1][10] This action upregulates LDL receptors in the liver, leading to increased clearance of LDL cholesterol from circulation.[11] Yet, this well-defined pathway does not fully account for the diverse clinical benefits observed. For instance, statins have shown promise in contexts seemingly unrelated to cholesterol, such as improving outcomes in rheumatoid arthritis, promoting bone regeneration, and modulating sepsis severity.[6][7]

These cholesterol-independent effects are believed to stem from the reduced synthesis of isoprenoid intermediates, such as farnesylpyrophosphate (FPP) and geranylgeranylpyrophosphate (GGPP).[12] These molecules are critical for the post-translational modification (prenylation) of small GTP-binding proteins like Ras, Rho, and Rac, which are master regulators of numerous cell signaling pathways. By inhibiting isoprenoid synthesis, Fluvastatin can influence cell proliferation, inflammation, and endothelial function.[12] This established secondary effect provides a strong causal basis for hypothesizing the existence of further, more direct molecular interactions that remain undiscovered. The objective of the following methodologies is to deconvolve these unknown interactions.

Figure 1: Established mechanism and emergent pleiotropic effects of Fluvastatin.

A Multi-Pronged Strategy for Target Deconvolution

An effective target discovery campaign must be systematic, integrating hypothesis-generating computational approaches with definitive experimental validation. This ensures that resources are focused on the most promising candidates, minimizing the risk of pursuing false positives. Our proposed strategy is built on this principle of convergence, moving from broad, in-silico screening to precise, cell-based validation.

Figure 2: Integrated workflow for novel target identification and validation.

Computational Approaches: Generating Actionable Hypotheses

Computational methods serve as a powerful and cost-effective first step to narrow down the vast search space of the human proteome.[13][14] By leveraging existing biological data and predictive algorithms, these in-silico techniques can identify proteins with a high probability of interacting with Fluvastatin.

• Molecular Docking & Virtual Screening: These methods predict the binding affinity between Fluvastatin and known protein structures. By screening large libraries like the Protein Data Bank (PDB), we can identify proteins with pockets that could favorably accommodate the Fluvastatin molecule. The causality here is structural complementarity; a high-scoring hit suggests a potential direct interaction.

• Network Pharmacology: This systems biology approach moves beyond single-target interactions to build a network of connections between drugs, targets, and diseases. By analyzing Fluvastatin's known effects on gene expression and protein pathways, we can computationally infer "hidden" nodes (novel targets) that are critically positioned within the network to mediate its pleiotropic effects.

• Pharmacophore Modeling: This ligand-based method uses the known chemical features of Fluvastatin to search for proteins that are known to bind molecules with similar properties. This can reveal targets in protein families that were not previously associated with statin activity.

Experimental Approaches: Direct Identification of Binding Partners

While computational methods are predictive, experimental validation is essential to confirm direct physical interaction between Fluvastatin and a candidate protein in a biological system. We advocate for unbiased, proteome-wide screening methods that do not require modification of the drug molecule, thereby preserving its native bioactivity.

Table 1: Comparison of Key Target Identification Methodologies

Method	Principle	Key Advantage	Key Limitation
DARTS	Ligand binding confers stability against proteolysis.	Label-free; applicable to complex protein mixtures (lysates).	May miss targets whose conformation is not stabilized by binding.
CETSA [15]	Ligand binding increases the thermal stability of the target protein.	Confirms direct target engagement in intact cells and tissues.	Requires specific antibodies for validation; not all proteins show a thermal shift.
CRISPR Screens	Identifies genes that, when knocked out, alter cellular sensitivity to the drug.	Unbiased, genome-wide functional interrogation.	Identifies functional modulators, not necessarily direct binding partners.

Core Experimental Protocols: A Self-Validating Framework

The integrity of any target discovery campaign rests on the quality of its experimental protocols. The following methodologies are designed to be self-validating by incorporating essential internal controls and providing clear, quantitative readouts.

Protocol: Drug Affinity Responsive Target Stability (DARTS)

The DARTS method is predicated on the principle that the binding of a small molecule, like Fluvastatin, to its target protein can stabilize the protein's structure, making it less susceptible to proteolytic degradation.

Causality: The difference in protein degradation between drug-treated and vehicle-treated samples directly reflects the protective effect conferred by a binding event.

Step-by-Step Methodology:

• Lysate Preparation:

  • Culture a relevant cell line (e.g., HepG2 human liver cells, HUVEC endothelial cells) to ~80-90% confluency.

  • Harvest cells and lyse in a non-denaturing lysis buffer (e.g., M-PER buffer with protease inhibitors).

  • Centrifuge to pellet cell debris and collect the supernatant containing the proteome. Determine protein concentration via a BCA assay.

• Drug Incubation:

  • Aliquot the cell lysate into multiple tubes. For a standard experiment, prepare three groups:

    • Vehicle Control: Treat with DMSO or saline.

    • Fluvastatin Treatment: Treat with a final concentration of Fluvastatin (e.g., 10x the known EC50 to ensure target saturation).

    • Negative Control: A non-binding small molecule of similar size/class.

  • Incubate all samples for 1 hour at room temperature to allow for binding to reach equilibrium.

• Protease Digestion:

  • Add a broad-spectrum protease, such as thermolysin, to each tube. The ideal protease concentration and digestion time must be optimized empirically to achieve ~80% total protein degradation in the vehicle control.

  • Incubate at the optimal temperature for the chosen protease (e.g., 37°C for thermolysin).

  • Stop the digestion by adding a denaturing agent (e.g., Laemmli buffer) and heating to 95°C for 5 minutes.

• Protein Analysis:

  • Separate the protein samples using SDS-PAGE.

  • Visualize the results using a total protein stain (e.g., Coomassie Blue or silver stain). Look for protein bands that are present or more intense in the Fluvastatin-treated lane compared to the vehicle control lane.

• Target Identification via Mass Spectrometry:

  • Excise the differential bands from the gel.

  • Perform in-gel trypsin digestion.

  • Analyze the resulting peptides by LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

  • Identify the proteins by searching the peptide fragmentation data against a protein database (e.g., UniProt). Proteins identified with high confidence in the protected band are considered primary candidates.

Self-Validation System:

• Positive Control: Include a known drug-target pair in a parallel experiment to confirm the DARTS workflow is functioning correctly.

• Negative Control: The absence of protection with a non-binding molecule confirms the specificity of the Fluvastatin effect.

• Dose-Response: A true target should show increasing protection against proteolysis with increasing concentrations of Fluvastatin.

Figure 3: Step-by-step experimental workflow for the DARTS protocol.

Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying direct target engagement in a more physiologically relevant context: intact cells or even tissues.[15] The principle is that drug binding stabilizes the target protein, increasing its melting temperature (Tm).

Causality: An increase in the amount of soluble protein remaining after heat shock in drug-treated cells compared to vehicle-treated cells indicates a direct binding event.

Step-by-Step Methodology:

• Cell Treatment:

  • Culture cells of interest in plates.

  • Treat one set of cells with Fluvastatin at the desired concentration and another set with vehicle (DMSO).

  • Incubate under normal culture conditions for a sufficient time to allow drug uptake and target binding (e.g., 1-2 hours).

• Heat Shock:

  • Harvest the cells and resuspend them in a buffered solution.

  • Aliquot the cell suspension from each treatment group into a series of PCR tubes.

  • Heat the tubes across a temperature gradient using a thermal cycler (e.g., from 40°C to 70°C in 2°C increments) for 3 minutes. Include an unheated control sample (room temperature).

• Lysis and Separation:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 25°C water bath). This ruptures the cells while keeping denatured proteins aggregated.

  • Separate the soluble fraction (containing non-denatured proteins) from the aggregated, denatured proteins by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Detection:

  • Collect the supernatant (soluble fraction) from each sample.

  • Analyze the amount of the specific candidate protein remaining in the soluble fraction at each temperature point using Western Blotting or ELISA with a specific antibody.

• Data Analysis:

  • Quantify the band intensities from the Western Blot.

  • Plot the percentage of soluble protein remaining versus temperature for both the vehicle- and Fluvastatin-treated groups.

  • The curve for the Fluvastatin-treated sample should show a rightward shift compared to the vehicle, indicating an increase in thermal stability (ΔTm). This shift confirms direct target engagement.

Self-Validation System:

• Isothermal Dose-Response (ITDR): Perform the assay at a single, optimized temperature while varying the concentration of Fluvastatin. This should yield a classic dose-response curve, confirming specific binding.

• Controls: Use an antibody against a known housekeeping protein (e.g., GAPDH) as a loading control and an antibody against a protein not expected to bind Fluvastatin as a negative control (should show no thermal shift).

Validating Therapeutic Relevance

Identifying a direct binding partner is a critical milestone, but it is not the final step. The therapeutic relevance of a novel target must be established by demonstrating that its modulation by Fluvastatin is responsible for a specific physiological or pathophysiological effect.

• Genetic Validation: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to specifically knock down or knock out the gene encoding the candidate target protein. The key question is: does the absence of this protein phenocopy or abrogate the desired effect of Fluvastatin? For example, if Fluvastatin is hypothesized to reduce inflammation via a novel target, knocking out that target should ideally prevent Fluvastatin from exerting its anti-inflammatory effect in a cellular assay (e.g., measuring cytokine release after LPS stimulation).[15]

• Phenotypic Assays: Develop cell-based assays that are relevant to Fluvastatin's pleiotropic effects. This could include assays for cell migration, angiogenesis, apoptosis, or inflammatory responses. Demonstrate that Fluvastatin's effect in these assays is dependent on the presence and activity of the newly identified target.

• Animal Models: Ultimately, validation in a relevant in-vivo disease model is required. This involves demonstrating that the therapeutic effect of Fluvastatin in the animal model is linked to its interaction with the novel target.

Conclusion

The journey to uncover the full therapeutic scope of Fluvastatin sodium hydrate requires a departure from its well-trodden primary mechanism. By embracing an integrated and methodologically rigorous approach that combines the predictive power of computational biology with the definitive evidence from advanced proteomic and genetic techniques, we can illuminate the hidden pathways through which this drug exerts its beneficial pleiotropic effects. The framework presented in this guide—emphasizing causality, self-validation, and a logical progression from hypothesis to in-vivo confirmation—provides a robust roadmap for researchers to successfully navigate the complex but rewarding path of novel drug target discovery.

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• Identifying novel drug targets with computational precision. ScienceDirect. [Link]

• The Art of Finding the Right Drug Target: Emerging Methods and Strategies. PMC. [Link]

• Current and Emerging Uses of Statins in Clinical Therapeutics: A Review. PMC. [Link]

• Drug Target Identification Methods. MtoZ Biolabs. [Link]

• The Art of Finding the Right Drug Target: Emerging Methods and Strategies. Technology Networks. [Link]

• Novel applications of statins for bone regeneration. PMC. [Link]

• Fluvastatin. PubChem. [Link]

• What is the mechanism of Fluvastatin Sodium? Patsnap Synapse. [Link]

• Fluvastatin. PharmaCompass. [Link]

• Pharmacology of Fluvastatin (Lescol) ; Mechanism of action, Pharmacokinetics, Uses, Effects. YouTube. [Link]

• Fluvastatin. Wikipedia. [Link]

• Novel applications of statins for bone regeneration. ResearchGate. [Link]

• Fluvastatin Sodium. Patsnap Synapse. [Link]

• Fluvastatin Sodium Monograph for Professionals. Drugs.com. [Link]

• Fluvastatin Sodium. PubChem. [Link]

• High cholesterol: Two new drugs show promise in reducing levels. Medical News Today. [Link]

• Fluvastatin Sodium – Application in Therapy and Current Clinical Research. Beetle Bailey. [Link]

• Fluvastatin Side Effects: Common, Severe, Long Term. Drugs.com. [Link]

• How Statin Drugs Protect the Heart. Johns Hopkins Medicine. [Link]

• Fluvastatin: Key Safety & Patient Guidance. Drugs.com. [Link]

• Fluvastatin. StatPearls - NCBI Bookshelf. [Link]

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• 2. What is the mechanism of Fluvastatin Sodium? [synapse.patsnap.com]
• 3. Fluvastatin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. youtube.com [youtube.com]
• 5. drugs.com [drugs.com]
• 6. Current and Emerging Uses of Statins in Clinical Therapeutics: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel applications of statins for bone regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. drugs.com [drugs.com]
• 10. Fluvastatin - Wikipedia [en.wikipedia.org]
• 11. hopkinsmedicine.org [hopkinsmedicine.org]
• 12. Fluvastatin Sodium | C24H25FNNaO4 | CID 23679527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Redirecting [linkinghub.elsevier.com]
• 14. Drug Target Identification Methods | MtoZ Biolabs [mtoz-biolabs.com]
• 15. lifesciences.danaher.com [lifesciences.danaher.com]

Protocols & Analytical Methods

Fluvastatin sodium hydrate stock solution preparation and storage for cell culture

Application Note & Protocol: Fluvastatin Sodium Hydrate Stock Solution Preparation

Abstract & Scope

This technical guide provides a standardized protocol for the preparation of Fluvastatin Sodium Hydrate (CAS 93957-55-2) stock solutions. Fluvastatin is a potent, synthetic HMG-CoA reductase inhibitor used extensively in cancer research, cardiovascular studies, and viral replication assays.[1]

Critical Scientific Note: Unlike many other statins (e.g., Lovastatin, Simvastatin) which require activation from a lactone prodrug form, Fluvastatin Sodium is administered in its active open-acid form . Therefore, no activation step (alkaline hydrolysis) is required prior to use in cell culture.

Physicochemical Profile & Solubility Data

Before initiating the protocol, verify the specific batch properties.[2] The "Hydrate" designation implies a variable water content, which alters the Molecular Weight (MW) and subsequent molarity calculations.

Property	Specification	Notes
Compound Name	Fluvastatin Sodium Hydrate	Active open-acid salt form.
CAS Number	93957-55-2	Distinct from free acid (93957-54-1).[3]
Molecular Weight	~433.45 g/mol (Anhydrous)	CRITICAL: Check your vial's Certificate of Analysis (CoA) for the exact Batch MW (including water weight).
Solubility (DMSO)	~100 mg/mL (>200 mM)	Preferred solvent for long-term storage.
Solubility (Water)	~10–18 mg/mL (20–40 mM)	Soluble, but unstable in solution long-term.
Solubility (Ethanol)	~10 mg/mL	Lower solubility than DMSO; not recommended for high-conc stocks.
Stability	Light Sensitive, Hygroscopic	Must be protected from light and moisture.

Core Protocol: Preparation of 10 mM Stock Solution (DMSO)

Why DMSO? While Fluvastatin Sodium is water-soluble, aqueous solutions are prone to hydrolysis and pH shifts over time. DMSO (Dimethyl Sulfoxide) maintains chemical stability and sterility for months at -20°C.

Materials Required

• Fluvastatin Sodium Hydrate powder.[4]

• Solvent: Sterile-filtered, cell-culture grade DMSO (anhydrous, ≥99.9%).

• Vessels: Amber microcentrifuge tubes (1.5 mL) or foil-wrapped tubes.

• Filtration (Optional but Recommended): 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Note: Nylon or PES filters may dissolve in DMSO.

Calculation (The Hydrate Correction)

Do not assume the generic MW. Use the formula:

Example: To prepare 5 mL of a 10 mM stock using a batch with MW 445.0 g/mol (hypothetical hydrate MW):

Step-by-Step Procedure

• Equilibration: Allow the Fluvastatin vial to warm to room temperature (RT) inside a desiccator before opening. This prevents condensation from forming on the hygroscopic powder.

• Weighing: Weigh the calculated mass of Fluvastatin into a sterile amber tube.

  • Best Practice: Weigh the powder first, then calculate the exact volume of solvent needed to achieve 10 mM, rather than trying to hit a specific mass target.

• Dissolution: Add the calculated volume of high-grade DMSO. Vortex vigorously for 30–60 seconds. The solution should be clear and colorless to pale yellow.

  • Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes at RT. Avoid heating >30°C.

• Sterilization (Critical for Cell Culture):

  • Although DMSO is bacteriostatic, spores can survive. Filter the stock solution through a 0.22 µm PTFE or PVDF filter into a fresh sterile amber tube.

• Aliquoting: Dispense into small aliquots (e.g., 50 µL – 100 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 6–12 months) or -80°C (stable for >2 years).

Alternative Protocol: Aqueous Stock Solution

Context: Use this only if your cells are hypersensitive to DMSO (<0.01%).

• Solvent: Sterile PBS (pH 7.2) or tissue culture grade water.

• Solubility Limit: Do not exceed 5 mg/mL.

• Procedure: Dissolve powder in water/PBS. Vortex and sonicate.

• Sterilization: Filter through a 0.22 µm PES (Polyethersulfone) filter.

• Storage: Do not store. Prepare fresh immediately before use. Aqueous solutions degrade rapidly (within 24 hours).

Cell Culture Application & Dilutions

Working Concentrations

• HMG-CoA Reductase Inhibition (Cell-free): IC50 ~40–100 nM.[5]

• Cell Culture (Proliferation/Apoptosis): Typically 1 µM – 10 µM .

• Toxicity: Concentrations >20–50 µM may induce off-target cytotoxicity unrelated to the mevalonate pathway.

Serial Dilution Strategy (Example for 5 µM Final)

Never add 100% DMSO stock directly to cells.

• Intermediate Dilution (100x): Dilute 10 mM Stock 1:100 in culture medium (or PBS)

  100 µM (1% DMSO).

• Final Treatment (1x): Dilute the 100 µM intermediate 1:20 into the cell culture well

  5 µM (0.05% DMSO).

Result: This ensures the final DMSO concentration is 0.05% , well below the toxicity threshold (usually 0.1–0.5%) for most cell lines.

Vehicle Control

Always run a "Vehicle" control well containing the exact same final concentration of DMSO (e.g., 0.05%) without the drug.

Mechanism of Action: The Mevalonate Pathway[6][7][8]

Fluvastatin inhibits HMG-CoA Reductase, the rate-limiting enzyme in the mevalonate pathway.[4] This depletion blocks the synthesis of cholesterol and non-sterol isoprenoids (Geranylgeranyl-PP and Farnesyl-PP), which are critical for the prenylation and function of signaling proteins like Ras and Rho .

Figure 1: Fluvastatin blocks the conversion of HMG-CoA to Mevalonate, preventing downstream synthesis of Cholesterol and Isoprenoids necessary for Ras/Rho signaling.[6]

Troubleshooting & QC

Issue	Probable Cause	Solution
Precipitation upon thawing	Stock concentration too high (>100 mM) or stored at -80°C without mixing.	Warm to 37°C for 5 mins and vortex. If precipitate persists, discard.
Precipitation in media	"Crashing out" due to rapid addition of high-conc DMSO stock to aqueous media.	Perform an intermediate dilution (Step 5.2) in media before adding to cells.[7]
Unexpected Cell Death	DMSO toxicity or drug overdose.	Verify final DMSO is <0.1%. Check calculations for "Hydrate" mass correction.
Loss of Activity	Photodegradation or hydrolysis.	Ensure storage in amber tubes. Do not use aqueous stocks stored >24h.

References

• PubChem. Fluvastatin Sodium - Compound Summary. National Library of Medicine. [Link]

• Corsini, A., et al. (1995).[8] "Pharmacology of competitive inhibitors of HMG-CoA reductase." Pharmacological Research, 31(1), 9-27.[8] [Link]

Sources

• 1. Fluvastatin Sodium - LKT Labs [lktlabs.com]
• 2. nacalai.com [nacalai.com]
• 3. fluvastatin sodium | CAS 93957-55-2 | LGC Standards [lgcstandards.com]
• 4. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 93957-55-2 | Sigma-Aldrich [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. HL-1 Cells [sigmaaldrich.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

High-Sensitivity LC-MS/MS Profiling of Fluvastatin Sodium Hydrate and Metabolites in Human Plasma

Abstract

This application note details a robust, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the simultaneous quantification of Fluvastatin Sodium Hydrate and its major CYP2C9-derived metabolites (5-hydroxy-fluvastatin, 6-hydroxy-fluvastatin, and N-desisopropyl-fluvastatin) in human plasma.

Critical Challenge: Fluvastatin undergoes pH-dependent interconversion between its pharmacologically active hydroxy-acid form and its inactive lactone form. Conventional extraction methods using unbuffered acidic precipitation often lead to artificial lactonization, biasing quantitative results. This guide introduces a Buffered Liquid-Liquid Extraction (LLE) workflow that stabilizes the acid form, coupled with a fast-gradient LC method to minimize on-column conversion while maintaining MS sensitivity.

Introduction & Metabolic Pathway[1]

Fluvastatin is a fully synthetic HMG-CoA reductase inhibitor.[1] Unlike fungal-derived statins, it possesses a fluorophenyl-indole moiety.[1] It is administered as the sodium hydrate salt (active open-ring acid form). Upon absorption, it is extensively metabolized by the liver, primarily via CYP2C9 (approx. 75%), making it a unique marker for CYP2C9 activity.

Metabolic Pathway Visualization

The following diagram illustrates the primary metabolic routes and the critical reversible lactonization pathway.

Figure 1: Metabolic fate of Fluvastatin.[2][3] Note the reversible, non-enzymatic conversion to the lactone form, which is the primary source of analytical error.

Technical Core: The pH Stability Paradox

Developing a method for Fluvastatin requires balancing two opposing chemical realities:

• Sample Stability (Basic pH): The active hydroxy-acid form is stable at neutral to alkaline pH. Acidic conditions cause rapid cyclization to the lactone.

• MS Sensitivity (Acidic pH): Positive Electrospray Ionization (ESI+) generally requires an acidic mobile phase (e.g., 0.1% Formic Acid) to protonate the nitrogen on the indole ring for detection.

The Solution: We utilize a "pH-Switch" strategy.

• Extraction: Performed at pH 7.0 to lock the analyte in the acid form.

• Chromatography: Uses acidic mobile phases for ionization efficiency, but employs a rapid gradient (<5 min) and sub-2-micron columns to elute the analyte before significant on-column lactonization can occur.

Experimental Protocols

Protocol 1: Buffered Sample Preparation (LLE)

Objective: Isolate Fluvastatin and metabolites while preventing acid-catalyzed lactonization. Matrix: Human Plasma (K2EDTA).

Reagents:

• Buffer: 100 mM Ammonium Acetate (pH 7.0).

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Diisopropyl ether.

• Internal Standard (IS): Fluvastatin-d6 (100 ng/mL in Methanol).

Step-by-Step Workflow:

• Aliquot: Transfer 200 µL of plasma into a 2.0 mL polypropylene tube.

• Spike IS: Add 20 µL of Internal Standard working solution. Vortex gently (5 sec).

• Buffer Addition (Critical): Add 200 µL of 100 mM Ammonium Acetate (pH 7.0).

  • Why: This neutralizes any residual acidity and buffers the plasma to a range where the hydroxy-acid form is stable.

• Extraction: Add 1.0 mL of MTBE.

• Agitate: Shake on a reciprocating shaker for 10 minutes at high speed.

• Phase Separation: Centrifuge at 4,000 x g for 5 minutes at 4°C.

• Transfer: Flash freeze the aqueous layer (dry ice/methanol bath) and pour the organic supernatant into a clean glass tube.

• Evaporation: Evaporate to dryness under nitrogen at 35°C.

  • Caution: Do not exceed 40°C; heat can induce degradation.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (70:30). Vortex well.

Protocol 2: LC-MS/MS Conditions[5]

Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis) coupled with UHPLC.

A. Chromatography (UHPLC)

• Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Temperature: 40°C.[4]

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

Mobile Phases:

• MP A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• MP B: Acetonitrile + 0.1% Formic Acid.[5]

Table 1: Gradient Profile

Time (min)	% Mobile Phase B	Event
0.00	30	Initial Hold
0.50	30	Load Sample
2.50	90	Elute Analytes
3.00	90	Wash Column
3.10	30	Re-equilibrate
4.00	30	End Run

B. Mass Spectrometry (MRM Parameters)

• Ionization: ESI Positive (

  ).[6]

• Spray Voltage: 4500 V.

• Source Temp: 500°C.

Table 2: MRM Transitions

Analyte	Precursor ( )	Product ( )	CE (eV)	Role
Fluvastatin	412.2	224.1	30	Quantifier (Indole core)
412.2	266.1	25	Qualifier
5-OH-Fluvastatin	428.2	240.1	32	Metabolite Quant
6-OH-Fluvastatin	428.2	240.1	32	Metabolite Quant
N-desisopropyl-Flu	370.2	182.1	35	Metabolite Quant
Fluvastatin-d6	418.2	230.1	30	Internal Standard

*Note: 5-OH and 6-OH metabolites are isobaric. They must be separated chromatographically.[7][8] The 6-OH metabolite typically elutes before the 5-OH form on C18 columns.

Method Validation & Quality Control

To ensure Scientific Integrity , the following validation parameters must be assessed:

Matrix Effect & Recovery

Statins are prone to ion suppression from phospholipids.

• Monitor: Phospholipid transitions (m/z 184 -> 184) during method development.

• Acceptance: Matrix factor (MF) should be between 0.85 and 1.15. If suppression is observed, switch extraction to Solid Phase Extraction (SPE) using a polymeric weak anion exchange (WAX) cartridge to remove lipids more aggressively.

Stability Assessment (The "Acid Test")

You must validate the stability of the hydroxy-acid form during the autosampler residence time.

• Test: Reconstitute a QC sample and inject immediately (T0). Leave in the autosampler (4°C) for 12 hours and reinject.

• Failure Mode: If the Fluvastatin peak area decreases and a new peak (Lactone, +18 Da difference in mass, often different RT) appears, the reconstitution solvent is too acidic.

• Correction: Adjust reconstitution solvent to 50:50 Methanol:Water with 2mM Ammonium Acetate (no acid) if on-column stability allows.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration. [Link]

• Scripture, C. D., & Pieper, J. A. (2001). Clinical pharmacokinetics of fluvastatin. Clinical Pharmacokinetics, 40(4), 263-281. [Link]

• Deng, J. W., et al. (2006). Determination of fluvastatin in human plasma by LC-MS/MS. Journal of Chromatography B, 832(2), 256-261. [Link]

• Hatanaka, T. (2000). Clinical pharmacokinetics of pravastatin: mechanisms of pharmacokinetic events. Clinical Pharmacokinetics, 39(6), 397-412. (Reference for general statin lactone-acid interconversion mechanisms). [Link]

Sources

• 1. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stereoselective analysis of fluvastatin in human plasma for pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatography-tandem mass spectrometry assay for the simultaneous quantification of simvastatin, lovastatin, atorvastatin, and their major metabolites in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Liquid chromatography-tandem mass spectrometry assay for the simultaneous quantification of simvastatin, lovastatin, atorvastatin, and their major metabolites in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Potentially new isobaric metabolite of fluvastatin observed by LC-MS/MS during incurred sample analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Screening &amp; Characterization of Fluvastatin Sodium Hydrate Efficacy

Abstract & Introduction

Fluvastatin sodium hydrate is a potent, fully synthetic statin that acts as a competitive inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase.[1] Unlike fungal-derived statins (e.g., lovastatin), fluvastatin is administered as an active hydroxy-acid salt, requiring no in vivo hydrolysis for activation.[1]

This application note outlines a rigorous, two-tier screening protocol to validate the efficacy of Fluvastatin sodium hydrate. We detail the biochemical inhibition assay (cell-free) to determine intrinsic potency (

) and a functional cellular assay (HepG2) to quantify cholesterol lowering effects.[1]

Mechanism of Action

Fluvastatin mimics the HMG-CoA substrate, binding reversibly to the catalytic domain of HMGCR. This blockade prevents the reduction of HMG-CoA to mevalonate, the rate-limiting step in the cholesterol biosynthesis pathway.[2][3]

Figure 1: The Mevalonate pathway highlighting the specific inhibition of HMG-CoA Reductase by Fluvastatin.[1]

Compound Handling & Preparation[1]

Critical Note on "Sodium Hydrate": The sodium hydrate form renders Fluvastatin significantly more water-soluble than its free acid counterparts. However, for consistent high-throughput screening (HTS) and long-term storage, DMSO is the preferred solvent to prevent hydrolysis and ensure sterility.[1]

Stock Solution Protocol

• Weighing: Weigh Fluvastatin sodium hydrate rapidly; the hydrate form can be hygroscopic.

• Solvent: Dissolve in anhydrous DMSO (Dimethyl Sulfoxide) to create a 10 mM master stock.

  • Solubility Reference: Soluble in DMSO (>10 mg/mL) and Water (~30 mg/mL) [1].[1]

• Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Stable for >2 years.

• Working Solution: On the day of the assay, dilute the DMSO stock into the specific Assay Buffer.

  • Constraint: Keep final DMSO concentration

    for enzymatic assays and for cell-based assays to avoid solvent toxicity.[1]

Primary Screen: Enzymatic HMG-CoA Reductase Assay[1]

This cell-free assay is the "Gold Standard" for determining the intrinsic

of the compound. It relies on the spectrophotometric measurement of NADPH oxidation.[4][5][6]

Principle: ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="ng-star-inserted display">

Detection: NADPH absorbs light at 340 nm ; NADP+ does not. HMGCR activity is measured by the decrease in absorbance over time.[4][6] Fluvastatin prevents this decrease.[7][8]

Materials

• Enzyme: Recombinant human HMG-CoA Reductase (catalytic domain).[1]

• Substrate: HMG-CoA (Ultrapure).[1]

• Cofactor: NADPH (Freshly prepared).[1]

• Assay Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM DTT, 1 mM EDTA.

Detailed Protocol

• Pre-Incubation:

  • In a UV-transparent 96-well plate, add 170 µL Assay Buffer .

  • Add 5 µL of Fluvastatin working solution (Concentration range: 0.1 nM to 1 µM).

  • Add 5 µL of HMGCR enzyme (approx. 0.5 µ g/well ).[1]

  • Incubate at 37°C for 15 minutes to allow inhibitor-enzyme binding.

• Reaction Initiation:

  • Add 20 µL of NADPH (Final conc: 400 µM).

  • Add 10 µL of HMG-CoA Substrate (Final conc: 300 µM).[1]

• Kinetic Measurement:

  • Immediately place in a plate reader pre-heated to 37°C.

  • Measure Absorbance at 340 nm (A340) every 20 seconds for 10–15 minutes.

• Controls:

  • Positive Control: Pravastatin or known HMGCR inhibitor.[4]

  • No Inhibitor (100% Activity):[1] DMSO vehicle only.

  • Background (0% Activity): No enzyme (buffer only).[1]

Data Analysis & Expected Results

Calculate the slope (

) for the linear portion of the curve. [1]

• Target Potency: Fluvastatin Sodium typically exhibits an

  between 8 nM and 30 nM in this assay [2, 3].

Secondary Screen: Cell-Based Cholesterol Quantification[1]

While the enzymatic assay measures binding, the cellular assay confirms the drug can penetrate the cell membrane and functionally lower lipid levels.

Cell Model: HepG2 (Human hepatocellular carcinoma).[1] These cells are highly active in cholesterol synthesis.

Workflow Diagram

Figure 2: Cellular screening workflow emphasizing the critical lipid extraction step.[1]

Protocol: Cholesterol Depletion Assay

Critical Step: Use Lipoprotein-Deficient Serum (LPDS) during treatment.[1] If normal FBS is used, cells will uptake exogenous cholesterol rather than synthesizing it, masking the statin's effect.

• Seeding: Plate HepG2 cells at

  cells/well in a 96-well plate. Allow attachment (24h).

• Starvation & Treatment:

  • Wash cells with PBS.

  • Add DMEM + 10% LPDS containing Fluvastatin (1 nM – 10 µM).[1]

  • Incubate for 24–48 hours .

• Lipid Extraction (Crucial):

  • Note: Do not use detergent lysis buffers (e.g., RIPA) as they interfere with the oxidase enzymes in the detection step.

  • Wash cells with cold PBS.

  • Add 200 µL Hexane:Isopropanol (3:2 v/v) to each well. Incubate 30 min at RT.

  • Transfer the organic supernatant to a new plate and air-dry (or vacuum dry) until solvent evaporates completely.[1]

• Quantification (Amplex Red Method):

  • Resuspend dried lipids in 50 µL 1X Reaction Buffer (containing Triton X-100).[1]

  • Add 50 µL Working Solution (Amplex Red + HRP + Cholesterol Oxidase + Cholesterol Esterase).[1][9][10]

  • Incubate 30 min at 37°C protected from light.

  • Measure Fluorescence: Ex/Em 530/590 nm .

Signal Normalization

To ensure accuracy, normalize the cholesterol signal to the Total Protein content of the original well (measure protein in the cell residue left after extraction using a BCA assay).

Data Summary & Validation Criteria

To accept the screening results, the assays must meet specific statistical quality control metrics.

Parameter	Enzymatic Assay (Cell-Free)	Cellular Assay (HepG2)
Readout	Absorbance (340 nm)	Fluorescence (590 nm)
Dynamic Range	0.8 - 1.2 OD	> 5-fold signal over background
Z-Factor	> 0.7	> 0.5
Reference IC50	8 - 30 nM	50 - 500 nM (varies by uptake)
CV% (Replicates)	< 5%	< 10%

Troubleshooting:

• High Background in Cell Assay: Ensure complete evaporation of Hexane/Isopropanol. Residual organic solvent inhibits HRP.

• Low Signal:[1] Ensure HepG2 cells are actively dividing; confluent cells synthesize less cholesterol.

References

• PubChem. (n.d.).[1] Fluvastatin Sodium.[8][11] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Dansette, P. M., et al. (2000). HMG-CoA reductase activity in human liver microsomes: comparative inhibition by statins.[1][7][12][13] Experimental and Toxicologic Pathology, 52(2), 145-148.[1] [Link]

• DrugBank. (n.d.).[1] Fluvastatin: Pharmacology and mechanism. Retrieved October 26, 2023, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fluvastatin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. HMG-CoA Reductase (HMGR) Assay Kit [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. Fluvastatin, Sodium Salt [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Flow cytometry protocol for apoptosis detection with Fluvastatin sodium hydrate

Application Note: Flow Cytometric Quantitation of Apoptosis Induced by Fluvastatin Sodium Hydrate

Introduction & Biological Rationale[1][2][3][4][5][6][7]

Fluvastatin sodium hydrate is a potent, synthetic HMG-CoA reductase inhibitor traditionally used for dyslipidemia. However, in the context of oncology and drug repurposing, it acts as a significant inducer of apoptosis in various carcinoma lines (e.g., hepatocellular, breast, and renal cell carcinoma).

Unlike cytotoxic agents that directly damage DNA, Fluvastatin operates by depleting the intracellular pool of mevalonate. This depletion triggers a cascade failing to produce isoprenoids (Farnesyl Pyrophosphate [FPP] and Geranylgeranyl Pyrophosphate [GGPP]), which are critical for the post-translational prenylation of small GTPases (Ras, Rho). The failure of these signaling molecules to anchor to the cell membrane leads to cell cycle arrest (typically G2/M) and the induction of the intrinsic apoptotic pathway.

Key Experimental Challenge: Because Fluvastatin induces anoikis (detachment-induced cell death) and changes in cell morphology, the primary source of error in flow cytometry is the loss of the "floating" apoptotic population during harvesting. This protocol is engineered to capture the total cell population to ensure accurate IC50 calculation.

Mechanism of Action

The following diagram illustrates the specific blockade point of Fluvastatin and the downstream consequences leading to apoptosis.

Figure 1: Mechanism of Fluvastatin-induced apoptosis via the Mevalonate pathway inhibition.[1]

Experimental Design Strategy

To validate Fluvastatin activity, a dose-response and time-course design is required. Statins often require 24–48 hours to manifest apoptotic markers compared to faster-acting cytotoxic drugs.

Treatment Groups:

• Negative Control: Untreated cells.

• Vehicle Control (Critical): Cells treated with DMSO equivalent to the highest drug concentration (Must be < 0.1% v/v final concentration).

• Positive Control: Cells treated with Staurosporine (1 µM) or Camptothecin (5 µM) for 4-6 hours.

• Experimental Groups: Fluvastatin Sodium Hydrate at 5 µM, 10 µM, 20 µM, and 50 µM.

Materials & Reagents

• Compound: Fluvastatin Sodium Hydrate (Solubility: Soluble in water, ethanol, and DMSO. Recommendation: Dissolve in DMSO to create a 10-50 mM stock, aliquot, and store at -20°C to prevent freeze-thaw cycles).

• Detection Kit: Annexin V-FITC (or APC) / Propidium Iodide (PI) Apoptosis Detection Kit.

• Buffer: 1X Annexin V Binding Buffer (Must contain 2.5 mM CaCl₂ ).

• Dissociation Reagent: Accutase™ or 0.05% Trypsin-EDTA (phenol red-free preferred).

• Flow Cytometer: Equipped with 488 nm laser (for FITC/PI) or 633 nm laser (if using APC).

Detailed Protocol: The "Total Harvest" Method

Step 1: Cell Culture & Treatment [2][3][4]

• Seed cells (e.g., HepG2, MCF-7) at

  cells/well in a 6-well plate.

• Allow attachment for 24 hours.

• Replace media with fresh media containing Fluvastatin concentrations.

• Incubate for 24 to 48 hours . (Note: 24h usually shows early apoptosis; 48h shifts to late apoptosis/necrosis).

Step 2: Harvesting (The Critical Step) Scientific Integrity Note: Do not discard the culture supernatant. Fluvastatin causes cells to detach as they die. Discarding media removes the "Late Apoptotic" population, artificially inflating cell viability.

• Collect Supernatant: Transfer the culture media from the well into a labeled 15 mL conical tube.

• Wash: Add 1 mL PBS to the adherent cells, swirl gently, and transfer this PBS into the same 15 mL tube.

• Detach: Add 300 µL of Accutase (gentler than Trypsin) or 0.05% Trypsin-EDTA. Incubate at 37°C for 3-5 minutes until cells detach.

  • Warning: Over-trypsinization can strip membrane proteins and damage PS exposure, leading to false Annexin V results.

• Neutralize: Add 1 mL of complete media to the well to stop trypsinization.

• Combine: Transfer the detached cells into the same 15 mL tube containing the supernatant.

• Pellet: Centrifuge at 300 x g for 5 minutes. Discard supernatant carefully.

Step 3: Staining

• Wash: Resuspend pellet in 1 mL cold PBS. Centrifuge at 300 x g for 5 minutes.

• Resuspend: Resuspend cells in 100 µL of 1X Annexin Binding Buffer .

  • Critical: Do not use PBS here. Annexin V is

    -dependent.[5] Using PBS will result in zero binding.

• Stain:

  • Add 5 µL Annexin V-FITC.[5]

  • Add 5 µL Propidium Iodide (PI).[5]

• Incubate: 15 minutes at Room Temperature (RT) in the dark .

• Finalize: Add 400 µL of 1X Annexin Binding Buffer to each tube. Analyze within 1 hour.

Experimental Workflow Visualization

Figure 2: Step-by-step workflow emphasizing the collection of floating cells.

Data Analysis & Interpretation

Set up a dot plot with Annexin V-FITC (X-axis) vs. PI (Y-axis) . Create a quadrant gate based on your Unstained and Single-Stain controls.

Quadrant	Phenotype	Biological State	Interpretation
Q3 (LL)	Annexin V (-) / PI (-)	Live Cells	Membrane intact; PS on inner leaflet.
Q4 (LR)	Annexin V (+) / PI (-)	Early Apoptosis	PS translocated to outer leaflet; Membrane integrity maintained.
Q2 (UR)	Annexin V (+) / PI (+)	Late Apoptosis	Loss of membrane integrity; PS exposed. (Dominant in high-dose Fluvastatin).
Q1 (UL)	Annexin V (-) / PI (+)	Necrosis / Debris	Ruptured membranes without PS exposure (Rare in statin treatment).

Quantitative Output: Calculate the Total Apoptosis Percentage for each concentration:

Plot this percentage against the log of Fluvastatin concentration to derive the IC50.

Troubleshooting (Self-Validating Systems)

Observation	Probable Cause	Corrective Action
No Annexin V signal in Positive Control	Lack of Calcium	Ensure 1X Binding Buffer is used, not PBS. Annexin V requires .[6]
High background in Q2 (Double Positive)	Trypsin damage	Reduce trypsin time or switch to Accutase . Handle cells gently.[6]
All cells are PI Positive	Permeabilization error	Do not fix cells (ethanol/PFA) for Annexin V/PI. This assay requires live, unfixed cells.
Fluvastatin precipitates in media	Solubility limit	Ensure DMSO stock is fully dissolved. Do not exceed 100 µM in aqueous media without checking clarity.

References

• Wong, W. W., et al. (2002). "HMG-CoA reductase inhibitors and the malignant cell: the statin family of drugs as triggers of tumor-specific apoptosis." Leukemia & Lymphoma.

• BioLegend. "Annexin V Staining Protocol." BioLegend Technical Protocols.

• Thermo Fisher Scientific. "BestProtocols: Annexin V Staining Protocol for Flow Cytometry."

• Zhang, X., et al. (2010). "Fluvastatin induces apoptosis in hepatocellular carcinoma cells through mitochondria-operated pathway." Indian Journal of Experimental Biology.

• Rietze, et al. (2025). "Cell Harvesting Method Influences Results of Apoptosis Analysis by Annexin V Staining." Anticancer Research.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluvastatin Induces Apoptosis in Primary and Transformed Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Cell Harvesting Method Influences Results of Apoptosis Analysis by Annexin V Staining | Anticancer Research [ar.iiarjournals.org]

Technical Notes & Optimization

Fluvastatin Sodium Hydrate Aqueous Buffer Precipitation: A Technical Troubleshooting Guide

Welcome to the technical support center for troubleshooting Fluvastatin sodium hydrate precipitation in aqueous buffers. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges during their experiments. Here, we move beyond simple protocols to explain the underlying scientific principles governing fluvastatin's behavior in aqueous solutions, providing you with the expertise to confidently address and prevent precipitation issues.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions our team receives regarding fluvastatin sodium hydrate.

Q1: Why is my fluvastatin sodium hydrate precipitating when I dilute it in my aqueous buffer, especially PBS?

A1: Fluvastatin sodium hydrate, while soluble in water, exhibits significantly lower solubility in physiological buffers like Phosphate-Buffered Saline (PBS) at pH 7.2. The solubility in PBS (pH 7.2) is approximately 0.2 mg/mL, which is substantially less than in water (around 10 mg/mL) or organic solvents like DMSO (up to 87 mg/mL).[1][2] This precipitation is primarily due to the common ion effect and the influence of pH on the ionization state of the fluvastatin molecule. Fluvastatin is an acidic drug with a pKa of approximately 4.5. In buffers with a pH close to or below its pKa, a higher proportion of the less soluble, un-ionized form of the drug will be present, leading to precipitation.

Q2: What is the best solvent for preparing a high-concentration stock solution of fluvastatin sodium hydrate?

A2: For in vitro studies, Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing a high-concentration stock solution of fluvastatin sodium hydrate.[1] It is soluble in DMSO at concentrations as high as 87 mg/mL (200.71 mM).[1] When preparing stock solutions for cell culture applications, it is crucial to use anhydrous DMSO to prevent moisture absorption, which can negatively impact solubility.[1]

Q3: What is the maximum recommended final concentration of DMSO in cell culture media to avoid cytotoxicity?

A3: To prevent solvent-induced toxicity to your cells, the final concentration of DMSO in the cell culture medium should be kept as low as possible. Ideally, the concentration should be below 0.1% and should not exceed 0.5%.[1] It is imperative to include a vehicle control in your experiments, which consists of the culture media with the same final concentration of DMSO but without fluvastatin, to account for any potential effects of the solvent on cell viability and function.[1]

Q4: Can I prepare a stock solution of fluvastatin sodium hydrate directly in water or PBS and store it?

A4: While fluvastatin sodium hydrate is soluble in water, preparing high-concentration stock solutions directly in aqueous buffers for long-term storage is not advisable.[1] Aqueous solutions are generally not recommended for storage for more than one day.[2] The compound's stability can be compromised in aqueous solutions, and precipitation can occur over time, especially with changes in temperature. For consistent and reliable experimental results, it is best to prepare fresh dilutions from a DMSO stock solution for each experiment.

In-Depth Troubleshooting Guides

Scenario 1: Immediate Precipitation Upon Dilution of DMSO Stock in Culture Media

The Problem: You observe immediate cloudiness or visible precipitate when you add your fluvastatin DMSO stock to your cell culture medium.

The Root Cause: This is a classic case of a compound "crashing out" of solution. The final concentration of fluvastatin in the aqueous medium exceeds its solubility limit. This is often exacerbated by a rapid change in the solvent environment from DMSO to the aqueous medium.

Troubleshooting Protocol:

• Perform a Serial Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.

• Slow and Steady Addition: Add the fluvastatin stock solution dropwise to the pre-warmed media while gently vortexing or swirling the media. This gradual introduction allows for better mixing and can prevent localized high concentrations that trigger precipitation.

• Reduce the Final Concentration: If precipitation persists, it is a strong indication that your target final concentration is too high. Re-evaluate your experimental design and consider using a lower, more soluble concentration of fluvastatin.

Scenario 2: Precipitate Forms Over Time in the Incubator

The Problem: Your fluvastatin-containing media appears clear initially, but after some time in the incubator (hours to overnight), you observe a precipitate.

The Root Cause: Several factors within the incubator environment can influence fluvastatin's solubility over time:

• Temperature Fluctuations: Changes in temperature can affect the solubility of fluvastatin.

• pH Shifts: The pH of the culture media can shift during cell growth due to metabolic activity. A decrease in pH can lead to the formation of the less soluble, un-ionized form of fluvastatin.

• Interactions with Media Components: Fluvastatin may interact with components in the complex culture medium over time, leading to the formation of insoluble complexes.

Troubleshooting Protocol:

• Pre-warm the Media: Always pre-warm your culture media to 37°C before adding the fluvastatin stock solution. This minimizes temperature-related solubility issues.

• Ensure Proper Buffering: Confirm that your culture medium is adequately buffered for the CO2 concentration in your incubator to maintain a stable pH.

• Conduct a Stability Test: Before starting a long-term experiment, test the stability of your final working solution. Prepare the fluvastatin-containing media and incubate it under your experimental conditions for the same duration as your experiment. Visually inspect for any precipitation at various time points.

Scenario 3: Inconsistent Experimental Results Between Batches

The Problem: You are observing significant variability in your experimental outcomes even when using the same protocol.

The Root Cause: Inconsistent results are often linked to issues with the stock solution's homogeneity or degradation of the compound.

• Inhomogeneous Stock Solution: If the fluvastatin in your DMSO stock is not fully dissolved, each aliquot you take will have a different concentration.

• Degradation: Repeated freeze-thaw cycles can lead to the degradation of fluvastatin and can also cause it to precipitate out of the stock solution.

Troubleshooting Protocol:

• Ensure Complete Dissolution: Before each use, warm your DMSO stock solution to room temperature and vortex it thoroughly to ensure complete dissolution of the fluvastatin.

• Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles, aliquot your high-concentration DMSO stock solution into single-use vials.

• Proper Storage: Store your DMSO stock solutions at -20°C or -80°C, protected from light, to maintain stability.[2]

Advanced Solution: Enhancing Solubility with Cyclodextrins

For experiments requiring higher concentrations of fluvastatin in aqueous solutions, the use of cyclodextrins as solubilizing agents can be a powerful strategy. Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs within their hydrophobic core, thereby increasing their apparent water solubility.[3][4][5]

Key Considerations:

• Type of Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) has been shown to be effective in improving the solubility of fluvastatin.[6]

• Molar Ratio: The molar ratio of fluvastatin to cyclodextrin is a critical parameter that needs to be optimized for maximum solubility enhancement.

• Preparation: A common method involves dissolving both fluvastatin and the cyclodextrin in a suitable solvent (e.g., an ethanol/water mixture), followed by removal of the solvent to form a complex that can then be dissolved in the aqueous buffer.[6]

Data Summary and Visual Guides

Table 1: Solubility of Fluvastatin Sodium Hydrate in Various Solvents

Solvent	Approximate Solubility	Reference(s)
Water	≥9 mg/mL	[7]
PBS (pH 7.2)	~0.2 mg/mL	[1][2]
DMSO	~10 mg/mL to 87 mg/mL	[1][2]
Ethanol	~0.5 mg/mL	[2]
Dimethyl formamide (DMF)	~10 mg/mL	[2]

Diagram 1: The Relationship Between pH and Fluvastatin Solubility

Caption: pH's effect on fluvastatin solubility.

Diagram 2: Troubleshooting Workflow for Fluvastatin Precipitation

Caption: Troubleshooting fluvastatin precipitation.

References

• Enhanced oral bioavailability of fluvastatin by using nanosuspensions containing cyclodextrin. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. (n.d.). Taylor & Francis Online. Retrieved February 10, 2026, from [Link]

• CYCLODEXTRINS AND THEIR APPLICATION IN ENHANCING THE SOLUBILITY, DISSOLUTION RATE AND BIOAVAILABILITY. (n.d.). Innovare Academic Sciences. Retrieved February 10, 2026, from [Link]

• Process for the preparation of Fluvastatin Sodium salt. (n.d.). Google Patents.

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (2024). World Journal of Advanced Research and Reviews. Retrieved February 10, 2026, from [Link]

• The effect of the ionic strength on the constancy of the solubility product. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]

• Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. (n.d.). International Journal of PharmTech Research. Retrieved February 10, 2026, from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). MDPI. Retrieved February 10, 2026, from [Link]

• Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• How can cyclodextrins enhance solubility? (2025). YouTube. Retrieved February 10, 2026, from [Link]

• Fluvastatin sodium pharmaceutical compositions. (n.d.). Google Patents.

• Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and. (n.d.). Open Access Research Journals Publication. Retrieved February 10, 2026, from [Link]

• Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt. (n.d.). J-Stage. Retrieved February 10, 2026, from [Link]

• Crystalline forms of fluvastatin sodium. (n.d.). Google Patents.

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. (2024). Procell. Retrieved February 10, 2026, from [Link]

• How to prevent fatty acid precipitation/micelle formation in cell culture media? (2017). ResearchGate. Retrieved February 10, 2026, from [Link]

• Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]

• Improvement in chemical and physical stability of fluvastatin drug through hydrogen bonding interactions with different polymer matrices. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]

• Improvement of fluvastatin bioavailability by loading on nanostructured lipid carriers. (2015). Dovepress. Retrieved February 10, 2026, from [Link]

• Fluvastatin Sodium. (n.d.). PubChem. Retrieved February 10, 2026, from [Link]

• Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. (2016). Semantic Scholar. Retrieved February 10, 2026, from [Link]

• Y-Site Drug Compatibility Reference Guide. (n.d.). Fresenius Kabi. Retrieved February 10, 2026, from [Link]

• Maintaining Supersaturation in Aqueous Drug Solutions: Impact of Different Polymers on Induction Times. (2012). ResearchGate. Retrieved February 10, 2026, from [Link]

• Simvastatin Sodium Salt and Fluvastatin Interact with Human Gap Junction Gamma-3 Protein. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Simvastatin Sodium Salt and Fluvastatin Interact with Human Gap Junction Gamma-3 Protein. (2016). ResearchGate. Retrieved February 10, 2026, from [Link]

• Simvastatin Sodium Salt and Fluvastatin Interact with Human Gap Junction Gamma-3 Protein. (n.d.). PLOS One. Retrieved February 10, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. innoriginal.com [innoriginal.com]
• 4. chemicaljournals.com [chemicaljournals.com]
• 5. youtube.com [youtube.com]
• 6. Enhanced oral bioavailability of fluvastatin by using nanosuspensions containing cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mathewsopenaccess.com [mathewsopenaccess.com]

Optimizing Fluvastatin sodium hydrate concentration for long-term cell culture

Topic: Optimizing Fluvastatin Sodium Hydrate Concentration for Long-Term Cell Culture Role: Senior Application Scientist | Department: Technical Support & Assay Development

Technical Support Center: Fluvastatin Sodium in Cell Culture

Welcome to the technical guide for optimizing Fluvastatin Sodium Hydrate (Fluva) in in vitro applications. This guide addresses the physicochemical challenges of statins (solubility, stability) and the biological complexity of the Mevalonate pathway.

Unlike prodrug statins (e.g., Simvastatin, Lovastatin) which require lactone ring opening, Fluvastatin Sodium is the active open-ring hydroxy-acid form. However, its efficacy is highly sensitive to vehicle formulation and dosing frequency.

Quick Reference Data

Parameter	Specification	Notes
CAS Number	93957-55-2	Sodium salt hydrate form.
Active Form	Yes	Does not require activation steps.
Solubility (Stock)	DMSO (Recommended)	Up to ~80 mg/mL.[1] Avoid aqueous stocks for storage.[1]
Working Conc.		Cell-type dependent. often induces off-target toxicity.
Stability ( )		Susceptible to oxidative degradation and pH-dependent isomerization.
Light Sensitivity	High	Protect stock and culture plates from direct light.

Module 1: Reconstitution & Storage (The Foundation)

The Problem: While Fluvastatin Sodium is technically water-soluble, aqueous stocks degrade rapidly due to oxidation and lactonization at acidic pH. The Solution: Use anhydrous DMSO for master stocks to ensure long-term stability.

Protocol: Preparation of 10 mM Master Stock

• Weighing: Weigh typically 4-5 mg of Fluvastatin Sodium Hydrate.

  • Calculation: MW

    g/mol .[2]

  • Example: Dissolve 4.33 mg in 1.0 mL DMSO to yield 10 mM.

• Solvent: Add sterile, anhydrous DMSO (Sigma-Aldrich or equivalent, cell culture grade).

  • Note: Do not vortex vigorously; invert gently to dissolve.

• Aliquot & Store:

  • Aliquot into light-protective amber tubes (20-50

    per tube).

  • Store at

    (stable for 6 months) or (stable for 1 year).

  • Avoid freeze-thaw cycles.

Vehicle Control (Critical)

Always prepare a "Vehicle Control" condition containing DMSO equivalent to your highest drug concentration.[1]

• Limit: Keep final DMSO concentration

  (v/v).[1]

• Example: For a

  treatment using a stock, the dilution is 1:1000. The DMSO content is 0.1%.[3]

Module 2: Dose Optimization & Long-Term Maintenance

The Problem: Researchers often use "clinical" doses (nanomolar) which are ineffective in vitro, or "toxic" doses (

) that cause necrosis rather than specific pathway inhibition.

Step 1: The "Kill Curve" (IC50 Determination)

Before long-term culture, determine the sensitivity of your specific cell line.

• Seed cells in 96-well plates (3,000–5,000 cells/well). Allow 24h attachment.

• Treat with log-scale concentrations:

  .

• Incubate for 72 hours.

• Assess viability (MTT, CCK-8, or CellTiter-Glo).

• Target Dose: Select a concentration that inhibits growth by 20-50% (IC20-IC50) for chronic studies, or >80% for apoptotic studies.

Step 2: Long-Term Culture Protocol (> 7 Days)

Fluvastatin is not stable in media at

for more than 48 hours.

• Initial Dosing: Add Fluvastatin at the determined sub-lethal dose (e.g.,

  ).

• Replenishment Strategy:

  • Option A (Full Change): Replace media every 48 hours with fresh media + fresh drug.

  • Option B (Spike-in): If cells are sensitive to media changes, spike 50% of the original drug dose every 24 hours (risk of accumulation, less recommended).

• Passaging: When passaging, pellet cells and resuspend in fresh media containing the drug. The intracellular half-life of statins is short; removing the drug allows pathway recovery within hours.

Module 3: Specificity & Rescue (The Validation)

The Problem: How do you prove the observed effect is due to HMG-CoA Reductase inhibition and not general toxicity? The Solution: The "Mevalonate Rescue" experiment. You must bypass the metabolic block.

Pathway Visualization

Figure 1: The Mevalonate pathway illustrating the blockade point of Fluvastatin (HMG-CoA Reductase) and entry points for rescue metabolites (Mevalonate, GGPP) to validate specificity.[4]

Rescue Protocol

• Preparation:

  • Mevalonolactone (Mev): Dissolve in PBS. Activate by boiling in mild alkali (NaOH) to open the ring into Mevalonate if purchasing the lactone form. Adjust pH to 7.4.

  • GGPP/FPP: Dissolve in Methanol or Ethanol (keep solvent control in mind).

• Co-treatment:

  • Condition A: Control (Vehicle).

  • Condition B: Fluvastatin (

    ).[5]

  • Condition C: Fluvastatin (

    ) + Mevalonate ( ).

  • Condition D: Fluvastatin (

    ) + GGPP ( ).

• Outcome: If Condition C/D restores growth to near Control levels, the effect is specific to the pathway. If not, the Fluvastatin concentration is likely causing off-target necrosis.

Module 4: Troubleshooting & FAQ

Q1: My drug precipitated when I added it to the cell culture media. Why?

A: This is "Salting Out." Although Fluvastatin Sodium is water-soluble, adding a high-concentration DMSO stock directly to serum-rich media can cause shock precipitation.

• Fix: Dilute the stock 1:10 in PBS before adding to the bulk media, or add the DMSO stock dropwise to the media while swirling rapidly. Ensure the final concentration is well below the solubility limit (

  ).

Q2: I see no effect on cell viability even at .

A: Check three factors:

• Serum Lipids: Are you using standard FBS? FBS contains high levels of cholesterol and lipids. Cells may uptake exogenous lipids rather than synthesizing them, bypassing the statin block. Try Dialyzed FBS or Lipoprotein-Deficient Serum (LPDS) to force reliance on de novo synthesis.

• Half-Life: Did you replenish the drug? If you treated on Day 0 and assayed on Day 5, the drug likely degraded by Day 2.

• Density: Confluent cells are less sensitive. Treat during the log-growth phase.

Q3: The cells look vacuolated and detached. Is this apoptosis?

A: At high doses (

), statins can cause massive vacuolization (paraptosis-like) or necrosis.

• Fix: Lower the dose. Perform a Western Blot for Cleaved PARP or Cleaved Caspase-3 . If these are absent, the toxicity is non-specific.

Q4: Can I use Fluvastatin for in vivo tumor xenografts?

A: Yes, but oral gavage or IP injection is required.

• Note: Fluvastatin has a short half-life in vivo. Daily dosing is required.[6][7] Typical doses are 10–50 mg/kg/day for mice.

References

• Schachter, M. (2005). Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update. Fundamental & Clinical Pharmacology, 19(1), 117-125. Link

• Wong, W. W., et al. (2002).[7] HMG-CoA reductase inhibitors and the malignant cell: the statin family of drugs as triggers of tumor-specific apoptosis. Leukemia & Lymphoma, 43(4), 707-715. Link

• Jakobisiak, M., & Golab, J. (2003). Potential antitumor effects of statins.[7][8] International Journal of Oncology, 23(4), 1055-1069. Link

• Clendening, J. W., et al. (2010). Exploiting the metabolism of the mevalonate pathway in cancer therapy. Trends in Cancer, (Contextual Citation for Rescue Protocols). Link

• Gazzerro, P., et al. (2012). Pharmacological actions of statins: a critical appraisal in the management of cancer. Pharmacological Reviews, 64(1), 102-146. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. plantarchives.org [plantarchives.org]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Fluvastatin inhibits AGE-induced cell proliferation and migration via an ERK5-dependent Nrf2 pathway in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluvastatin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 7. In vitro and in vivo anticancer effects of mevalonate pathway modulation on human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigating potential anti-proliferative activity of different statins against five cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming poor solubility of Fluvastatin sodium hydrate in specific solvents

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for Fluvastatin sodium hydrate. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges associated with the solubility of this important HMG-CoA reductase inhibitor. We have structured this resource in a practical, question-and-answer format to directly address the issues you may encounter during your experiments, from basic solution preparation to advanced formulation strategies. Our goal is to provide not just protocols, but the scientific reasoning behind them, empowering you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental solubility properties of Fluvastatin sodium hydrate in common laboratory solvents?

Understanding the baseline solubility of Fluvastatin sodium hydrate is the first step in any experimental design. It is a salt of an acidic drug and its solubility is influenced by the solvent's polarity and pH. While it is sold as a sodium salt to improve its aqueous solubility over the free acid form, it is still classified as a low-solubility drug (BCS Class II).[1][2]

Below is a summary of its solubility in various common solvents, compiled from manufacturer technical data sheets and peer-reviewed literature.

Solvent	Maximum Concentration	Molar Concentration (mM)	Remarks	Source(s)
Water	~9-10.84 mg/mL	~20.8-25 mM	Solubility can be dependent on the specific hydrate form and pH. Some sources state 50 mg/mL is achievable with sonication.	[3][4]
Dimethyl Sulfoxide (DMSO)	~10-43.34 mg/mL	~23-100 mM	High solubility; a good choice for preparing concentrated stock solutions.	[3][5][6]
Dimethylformamide (DMF)	~10 mg/mL	~23 mM	Another suitable organic solvent for stock solutions.	[5][6]
Ethanol	~0.5 mg/mL	~1.15 mM	Limited solubility compared to DMSO or DMF.	[5][6]
Methanol	Freely Soluble	Not specified	Often used as a solvent in analytical methods like HPLC.	[7]
Phosphate-Buffered Saline (PBS, pH 7.2)	~0.2 mg/mL	~0.46 mM	Significantly lower solubility than in pure water, highlighting the effect of buffer salts.	[5][6]

Q2: I'm struggling to dissolve my Fluvastatin sodium hydrate powder, even in water. What could be the issue?

This is a common challenge. Several factors beyond the choice of solvent can dramatically affect dissolution:

• Hydration State and Polymorphism: Fluvastatin sodium can exist in different crystalline forms, including various hydrates (water content from 3% to 32%) and solvates.[8] These different solid-state forms can have distinct crystal lattice energies, leading to significant differences in their dissolution rates and equilibrium solubility. It is crucial to be aware that the commercially available raw material and the USP reference standard can exist as different hydrate forms ("form I" and "form II").[8]

• pH of the Medium: As a sodium salt of a carboxylic acid (pKa ≈ 4.5), Fluvastatin's solubility is pH-dependent. In acidic media (pH below its pKa), the salt will convert to the less soluble free acid form, causing it to precipitate. Ensure your aqueous medium has a neutral to slightly alkaline pH for optimal solubility.

• Temperature: While data on temperature effects are not widely published, for most compounds, solubility increases with temperature. Gentle warming and stirring can aid dissolution, but be cautious of potential degradation at elevated temperatures.

• Hygroscopicity: Fluvastatin sodium is hygroscopic. Absorption of atmospheric moisture can alter the hydration state and affect the material's handling and dissolution properties. Always store it in a desiccated environment.

Q3: What is the recommended protocol for preparing a stock solution for in vitro cell culture experiments?

For biological experiments, it's standard practice to prepare a concentrated stock solution in an organic solvent and then dilute it into the aqueous cell culture medium. This minimizes the final concentration of the organic solvent, which can be toxic to cells.

Recommended Protocol: Preparing a 100 mM DMSO Stock Solution

• Weigh the Compound: Accurately weigh the required amount of Fluvastatin sodium hydrate (Molecular Weight: 433.45 g/mol , anhydrous basis). For 1 mL of a 100 mM stock, you would need 43.35 mg.

• Solvent Addition: Add the calculated amount of high-purity, anhydrous DMSO to the powder.

• Dissolution: Vortex or gently agitate the vial until the solid is completely dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to expedite dissolution if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C, where it should be stable for at least two years.[5]

• Working Solution Preparation: Before your experiment, thaw an aliquot of the stock solution. Perform a serial dilution into your cell culture medium to achieve the desired final concentration. Crucially, ensure the final DMSO concentration in the medium is non-toxic to your cells (typically <0.1-0.5%).

Troubleshooting Guide for Experimental Workflows

This section provides quick solutions to common problems encountered during the handling and use of Fluvastatin sodium hydrate.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Precipitation upon dilution of DMSO stock into aqueous buffer/media.	1. Exceeded Solubility Limit: The final concentration in the aqueous phase is above its solubility limit (~0.2 mg/mL in PBS).[5][6] 2. "Solvent Shock": The rapid change in solvent polarity causes the drug to crash out of solution.	1. Lower Final Concentration: Recalculate your dilutions to ensure the final concentration is well below the aqueous solubility limit. 2. Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. 3. Use a Surfactant: Add a small amount of a biocompatible surfactant (e.g., Tween-80) to the aqueous medium to help maintain solubility.[9]
Inconsistent results (e.g., dissolution rate, biological activity) between different batches of the compound.	1. Different Solid-State Forms: Batches may have different crystalline forms (polymorphs) or hydration states, which affects dissolution. 2. Variable Water Content: As the compound is hygroscopic, water content can vary, affecting the effective concentration.	1. Characterize Your Material: If possible, perform solid-state characterization (e.g., XRPD, DSC) to identify the form.[8] 2. Standardize Dissolution Protocol: Use a consistent, vigorous, and timed dissolution method for all experiments. 3. Determine Water Content: As recommended by the USP, determine the water content of your batch before use to make accurate concentration calculations.
Cloudiness or haze in the final aqueous solution.	1. Incomplete Dissolution: Micro-particles remain suspended in the solution. 2. Presence of Insoluble Impurities: The starting material may contain insoluble impurities.	1. Increase Dissolution Energy: Use sonication or longer stirring times. 2. Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any undissolved particles or impurities. This is especially important for cell culture and analytical applications.

Advanced Strategies for Solubility Enhancement in Formulation

For drug development professionals, overcoming the poor aqueous solubility of Fluvastatin is critical for achieving adequate bioavailability.[10][11] Fluvastatin is a BCS Class II drug, meaning its absorption is limited by its dissolution rate.[1][2] Here are several field-proven strategies.

Q4: What are the most effective formulation strategies to enhance the solubility and dissolution rate of Fluvastatin?

The choice of strategy depends on the desired dosage form and release profile. A logical workflow can help in selecting the most appropriate method.

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic polymer matrix at a molecular level.[9] The conversion of the crystalline drug into an amorphous state significantly enhances its dissolution rate.[12]

  • Mechanism: The hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene Glycols (PEGs)) improves the wettability of the drug and prevents its recrystallization upon contact with aqueous media.[12][13]

  • Protocol Outline (Solvent Evaporation Method):

    • Dissolve Fluvastatin sodium and a hydrophilic carrier (e.g., PVP K-30) in a common volatile solvent like methanol or acetone.[14]

    • Evaporate the solvent under vacuum, leaving a solid mass.

    • Mill and sieve the resulting solid dispersion to obtain a fine powder with improved dissolution properties.

• Nanoparticle-Based Drug Delivery Systems: Reducing particle size to the nanometer range dramatically increases the surface area available for dissolution. Several lipid-based nanoparticle systems have been shown to be highly effective for Fluvastatin.

  • Self-Nanoemulsifying Drug Delivery Systems (SNEDDS): These are isotropic mixtures of oil, surfactant, and co-surfactant that spontaneously form a fine oil-in-water nanoemulsion upon gentle agitation in an aqueous medium.[2][15] This pre-concentrate formulation keeps the drug in a solubilized state in the GI tract, bypassing the dissolution step.

  • Nanostructured Lipid Carriers (NLCs) and Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from biodegradable lipids that are solid at body temperature.[1][10] They can encapsulate the drug, protect it from degradation, and provide a sustained-release profile, significantly enhancing oral bioavailability by over 2.6-fold in rat models.[10][11]

Q5: How can I determine the solubility of my Fluvastatin sodium hydrate sample?

A reliable and reproducible method for solubility determination is essential. The shake-flask method followed by quantification is the gold standard.

Protocol Outline: Equilibrium Solubility Determination

• Sample Preparation: Add an excess amount of Fluvastatin sodium hydrate to a known volume of the solvent of interest (e.g., distilled water, PBS pH 6.8) in a sealed vial.[14]

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) using an orbital shaker for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed to pellet the excess, undissolved solid.

• Quantification: Carefully withdraw an aliquot of the clear supernatant. Dilute it appropriately with the mobile phase or a suitable solvent and quantify the concentration of dissolved Fluvastatin using a validated analytical method.

  • HPLC: A reverse-phase HPLC method with UV detection (around 234-304 nm) is a precise and specific method.[7][16]

  • UV-Vis Spectrophotometry: For simpler systems, UV spectrophotometry can be used. The maximum absorption is often observed around 300-304 nm.[14][16]

References

• Borgmann, S. H. M., Bernardi, L. S., Rauber, G. S., Oliveira, P. R., de Campos, C. E. M., Monti, G., Cuffini, S. L., & Cardoso, S. (2013). Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. Pharmaceutical Development and Technology, 18(2), 525–534.

• Borgmann, S. H. M., Bernardi, L. S., Rauber, G. S., et al. (2013). Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (n.d.). Fluvastatin. PubChem Compound Database. Retrieved February 10, 2026, from [Link]

• El-Say, K. M., Hosny, K. M., Al-Mahallawi, A. M., & Al-Sawahli, M. M. (2015). Improvement of fluvastatin bioavailability by loading on nanostructured lipid carriers. International Journal of Nanomedicine, 10, 5745–5753. [Link]

• BioCrick. (n.d.). Fluvastatin Sodium. Retrieved February 10, 2026, from [Link]

• El-Say, K. M., Hosny, K. M., Al-Mahallawi, A. M., & Al-Sawahli, M. M. (2015). Improvement of fluvastatin bioavailability by loading on nanostructured lipid carriers. Dovepress, 10, 5745-5753. [Link]

• Nasreen, S., et al. (2021). Formulation and Evaluation of Fluvastatin Loaded Solid Lipid Nanoparticles. ResearchGate. [Link]

• Singh, A., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(5), 1-10. [Link]

• Al-Adilee, K. J., & Al-Joda, A. S. (2019). Spectrophotometric Determination of Fluvastatin Sodium Using Oxidative Coupling Reaction. ResearchGate. [Link]

• Reddy, B. C. U., et al. (2017). Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and. World Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 1399-1412. [Link]

• Shodhganga. (n.d.). Chapter 3: Methodology. Retrieved February 10, 2026, from [Link]

• ResearchGate. (2021). Formulation and Evaluation of Microspheres Containing Fluvastatin Sodium. [Link]

• ScienceOpen. (2020). Formulation and Optimization of Fluvastatin Loaded Self-emulsifying Drug Delivery Systems. [Link]

• Plant Archives. (2019). PREFORMULATION STUDIES OF FLUVASTATIN SODIUM WITH POLYVINYL PYROLLIDONE K-30 AND POLYETHYLENE GLYCOL 6000. [Link]

• Medico Journal of Pharmaceutical Sciences. (2025). Formulation and Evaluation of Fluvastatin Sodium Modified Pulsincap Delivery System. [Link]

• National Journal of Physiology, Pharmacy and Pharmacology. (2020). Improving the drug dissolution profile of poorly aqueous soluble lovastatin using hydrophilic polymers by solid dispersion and physical mixture techniques. [Link]

• YouTube. (2024). Solubility and Bioavailability Enhancement Techniques. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Fluvastatin sodium | HMG-CoA Reductase | Tocris Bioscience [tocris.com]
• 4. Fluvastatin Sodium | CAS:93957-55-2 | HMG-CoA reductase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. caymanchem.com [caymanchem.com]
• 7. oarjpublication.com [oarjpublication.com]
• 8. Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Improvement of fluvastatin bioavailability by loading on nanostructured lipid carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Improvement of fluvastatin bioavailability by loading on nanostructured lipid carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. njppp.com [njppp.com]
• 13. plantarchives.org [plantarchives.org]
• 14. dspace.chitkara.edu.in [dspace.chitkara.edu.in]
• 15. wisdomlib.org [wisdomlib.org]
• 16. mathewsopenaccess.com [mathewsopenaccess.com]

Light sensitivity and handling precautions for Fluvastatin sodium hydrate

Topic: Light Sensitivity, Handling Precautions, and Stability Protocols

CAS: 93957-55-2 | Target: HMG-CoA Reductase[1]

Module 1: The Photodegradation Mechanism

Why is Fluvastatin Light-Sensitive?

Fluvastatin sodium is not merely "unstable" in light; it undergoes a specific, rapid photochemical reaction that fundamentally alters its pharmacophore.[2][3] Unlike some compounds that simply oxidize, Fluvastatin undergoes geometric isomerization and oxidative cyclization .

The biologically active form is the (3R, 5S)-E-isomer (trans). Upon exposure to UV or visible light (specifically near-UV), the hept-6-enoic acid side chain absorbs photon energy, leading to two primary degradation pathways:

• Photo-isomerization: Conversion from the active E-isomer to the pharmacologically inactive Z-isomer (cis).

• Oxidative Cyclization: The excited triplet state facilitates an intramolecular reaction, closing the ring structure to form a benzocarbazole-like derivative . This photoproduct is not only inactive against HMG-CoA reductase but has been shown to be phototoxic to keratinocytes in cellular assays.

Mechanism Visualization

The following diagram illustrates the degradation pathway you must prevent during handling.

Figure 1: Photochemical degradation pathway of Fluvastatin Sodium. Exposure leads to rapid conversion into inactive isomers and toxic cyclized byproducts.

Module 2: Handling & Storage Protocols

Physical Handling Environment

• Lighting: All weighing and dissolution must occur under amber light or in a room with UV-filtered lighting. If amber lighting is unavailable, work in a darkened room and wrap all vessels in aluminum foil immediately.

• Vessels: Use amber borosilicate glass exclusively.

  • Why? Fluvastatin can adsorb to certain plastics, and clear glass offers zero UV protection.

• Atmosphere: The "Hydrate" designation implies hygroscopicity. Minimize exposure to ambient humidity.

Solubilization & Stock Preparation

Critical Note: Aqueous solutions are highly unstable. Never store Fluvastatin in water or PBS for >24 hours.[4][5]

Solvent	Solubility Limit	Stability (at -20°C)	Notes
DMSO	~10 mg/mL	6 Months	Recommended. Purge with N₂.[4][5]
Ethanol	~0.5 mg/mL	1 Month	Lower solubility; rapid evaporation risks concentration errors.
PBS (pH 7.2)	~0.2 mg/mL	< 24 Hours	Prepare fresh immediately before use.

The "Inert Overlay" Protocol (Standard Operating Procedure)

To maximize stability of stock solutions, you must displace oxygen to prevent the oxidative cyclization pathway.

• Weigh: Weigh the powder into an amber glass vial under dim light.

• Dissolve: Add high-purity DMSO. Vortex until fully dissolved (solution should be clear/colorless).

• Purge: Gently bubble high-purity Nitrogen (N₂) or Argon gas through the solution for 30 seconds.

• Seal: Immediately cap the vial with a Teflon-lined cap. Parafilm is insufficient for long-term storage.

• Store: Place at -20°C or -80°C.

Workflow Visualization

Figure 2: The "Safe Handling Loop" for Fluvastatin. Note the emphasis on Nitrogen purging and single-use aliquots to prevent freeze-thaw degradation.

Module 3: Troubleshooting & FAQs

Q1: My stock solution has turned a pale yellow color. Is it still usable?

A: Likely No. Pure Fluvastatin sodium solutions should be colorless. A yellow tint indicates the formation of the benzocarbazole photoproduct or other oxidative degradants.

• Action: Run a quick UV-Vis scan. If you see a shift in

  or a new peak appearing >300nm (where the pure drug has lower absorbance), discard the solution.

Q2: Can I store the diluted drug in cell culture media overnight?

A: No. Fluvastatin degrades rapidly in aqueous media (half-life can be <10 hours in light).

• Protocol: Add the drug to the media immediately before treating cells. Do not prepare "master mixes" of media+drug in advance unless they are kept in absolute darkness and used within 1-2 hours.

Q3: I see a precipitate when diluting my DMSO stock into PBS.

A: This is a solubility limit issue. Fluvastatin sodium has poor water solubility (~0.2 mg/mL in PBS).

• Solution: Ensure your final concentration in the aqueous buffer is below 200 µM. If you need higher concentrations, you may need to use a vehicle with a higher organic tolerance (if your assay permits) or ensure rapid mixing to prevent local precipitation shock.

Q4: Why is the "Hydrate" form specified?

A: The crystal lattice contains water molecules. This affects the molecular weight (MW ~433.45 g/mol vs 411.45 g/mol anhydrous).

• Calculation Impact: When calculating Molarity, you must use the MW of the hydrate form provided on your specific CoA (Certificate of Analysis), or your concentration will be erroneous.

Module 4: Analytical Verification

If you suspect degradation, verify integrity using the following HPLC parameters (adapted from standard pharmacopeial methods):

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Methanol : Phosphate Buffer (pH 7.2) [65:35 v/v].

• Detection: UV at 305 nm (Specific for the fluorophenyl-indole chromophore).

• Flow Rate: 1.0 mL/min.

• Expected Result: The anti-isomer (degradant) will elute at a different retention time than the main syn-isomer peak.

References

• PubChem. Fluvastatin Sodium - Compound Summary (CID 53232). National Library of Medicine. [Link]

• DrugBank. Fluvastatin: Pharmacology and Interactions. [Link]

• Mielcarek, J., et al. Photodegradation of Fluvastatin in Solutions.[6] Journal of Pharmaceutical and Biomedical Analysis. (Contextual validation of mechanism).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. The phototoxicity of fluvastatin, an HMG-CoA reductase inhibitor, is mediated by the formation of a benzocarbazole-like photoproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental and theoretical studies on fluvastatin primary photoproduct formation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. researchgate.net [researchgate.net]

Addressing batch-to-batch variability of Fluvastatin sodium hydrate powder

Welcome to the technical support resource for Fluvastatin sodium hydrate. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues related to the batch-to-batch variability of this active pharmaceutical ingredient (API). Our goal is to provide you with the foundational knowledge and practical troubleshooting workflows necessary to ensure the consistency and quality of your experimental and developmental outcomes.

Part 1: Understanding the Challenge of Variability

Fluvastatin sodium is a synthetic HMG-CoA reductase inhibitor used in the treatment of hypercholesterolemia.[1][2] As a sodium salt hydrate, its solid-state properties are inherently sensitive to manufacturing processes and environmental conditions. Batch-to-batch variability arises from subtle differences in these properties, which can significantly impact downstream processes, formulation performance, and ultimately, the therapeutic efficacy of the final drug product.[][4]

The physicochemical properties of an API are critical as they directly influence the design, formulation, and performance of the dosage form.[5] For Fluvastatin, a Biopharmaceutical Classification System (BCS) Class II drug with low solubility, this control is even more paramount.[6][7] Key sources of variability that must be controlled include polymorphism, particle size distribution, water content, and purity profile.[8][9]

This guide provides a structured approach to identifying the root cause of variability and implementing corrective actions.

Part 2: Troubleshooting Flowchart & Critical Attributes

Before diving into specific questions, it's helpful to have a logical framework for troubleshooting. The following workflow outlines a typical investigation process when batch-to-batch variability is observed.

Caption: A high-level workflow for troubleshooting batch-to-batch variability.

The relationship between Fluvastatin's material attributes and the final product's quality is critical. Understanding this connection is key to effective problem-solving.

Caption: The impact of API attributes on final product quality.

Part 3: Frequently Asked Questions (FAQs)

Q1: We are observing different dissolution profiles between two batches of Fluvastatin sodium hydrate, despite both meeting the assay specification. What is the likely cause?

A1: This is a classic issue often linked to the solid-state properties of the API. While the chemical purity (assay) is identical, the physical form can vary significantly. The most probable causes are:

• Polymorphism: Fluvastatin sodium can exist in different crystalline forms, or polymorphs.[10][11] Different polymorphs can have markedly different solubilities and dissolution rates.[8][12] It is crucial to ensure that you are using the same, and most stable, polymorphic form across all batches.[13] The unexpected appearance of a less soluble polymorph can have significant clinical and financial consequences.[12]

• Particle Size Distribution (PSD): A batch with a smaller average particle size will have a larger surface area, generally leading to a faster dissolution rate.[][9] Conversely, a batch with larger particles may dissolve more slowly. According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area of the solid.

• Amorphous Content: The presence of a non-crystalline (amorphous) fraction can dramatically increase solubility and dissolution rate compared to a purely crystalline form. However, amorphous material is often less stable.[14]

Recommended Action: Perform comparative analysis of the "good" and "bad" batches using X-Ray Powder Diffraction (XRPD) to identify the polymorphic form and Particle Size Analysis (e.g., by laser diffraction) to compare the PSD.

Q2: Our Fluvastatin powder shows poor flowability and is causing weight uniformity issues during capsule filling. How can we address this?

A2: Poor powder flow is typically related to the physical and mechanical properties of the particles. Key factors include:

• Particle Size and Shape: Very fine particles (<50 µm) tend to be more cohesive and exhibit poor flow.[15] Irregularly shaped or acicular (needle-like) particles can interlock, further impeding flow.

• Hygroscopicity/Water Content: Fluvastatin sodium hydrate is hygroscopic.[2] Adsorbed surface moisture can increase inter-particle cohesive forces, leading to poor flow and caking.

• Electrostatic Charges: Powders can develop static charges during handling, leading to adhesion to equipment surfaces and poor flow.[15]

Recommended Action:

• Characterize Morphology: Use Scanning Electron Microscopy (SEM) to visually inspect the particle shape and surface texture of different batches.

• Control Humidity: Handle the powder in a low-humidity environment to minimize moisture uptake.

• Consider Excipients: If the intrinsic properties of the API cannot be changed, incorporating a glidant (e.g., colloidal silicon dioxide) into the formulation can significantly improve flow.

Q3: We've noticed a new impurity peak in the HPLC chromatogram of a new batch of Fluvastatin. What are the regulatory expectations for this?

A3: The appearance of a new impurity requires immediate investigation. According to regulatory guidelines like ICH Q6A, specifications must be established for new drug substances, including tests for impurities.[16][17]

Investigation Steps:

• Identify the Impurity: If possible, the impurity should be identified and characterized. This may involve techniques like LC-MS.

• Quantify the Impurity: Determine the level of the impurity.

• Assess the Risk: Compare the impurity level against the identification and qualification thresholds outlined in ICH Q3A(R2). For new drug substances, an impurity above 0.10% typically requires identification, and higher levels may require toxicological qualification.

• Determine the Source: The impurity could be a degradation product, a process-related impurity from a change in the synthetic route, or a residual solvent.[18]

Recommended Action: Contact the supplier immediately with your data and request a Certificate of Analysis for the specific batch. Do not proceed with formulation development until the impurity has been identified and confirmed to be within safe, acceptable limits.

Part 4: Troubleshooting Guides & Experimental Protocols

Guide 1: Investigating Polymorphic Variability

Polymorphism is the ability of a substance to exist in two or more crystalline forms that have different arrangements of the molecules in the crystal lattice.[19] This can significantly impact bioavailability, stability, and manufacturability.[8][20]

Protocol 1: Comparative Polymorph Screening using XRPD

Objective: To determine if different batches of Fluvastatin sodium hydrate exhibit different polymorphic forms.

Methodology:

• Sample Preparation: Gently grind approximately 100 mg of the powder from each batch using a mortar and pestle to ensure a degree of random orientation. Avoid aggressive grinding, which can induce phase transformations.[20]

• Sample Mounting: Pack the powder into an XRPD sample holder, ensuring a flat, smooth surface.

• Instrument Setup:

  • Radiation: Cu Kα (λ = 1.5406 Å)

  • Scan Range (2θ): 3° to 40°

  • Step Size: 0.02°

  • Scan Speed: 1-2°/minute

• Data Acquisition: Run the analysis for each batch, including a known reference standard if available.

• Data Analysis: Overlay the diffractograms from the different batches.

  • Identical Batches: The peak positions (in °2θ) and relative intensities should be identical.

  • Different Polymorphs: The peak positions will be different, indicating a different crystal lattice.[10][11]

  • Mixture of Forms: The presence of peaks from more than one known form indicates a mixture.

Interpretation of Results:

Observation	Potential Implication
All batches match the reference standard.	No polymorphic variability detected.
A new batch shows a different peak pattern.	The batch is a different polymorph. This is a significant deviation.
A batch shows additional peaks.	The batch may be a mixture of polymorphs or contain a crystalline impurity.

Guide 2: Assessing Particle Size Distribution

Particle size affects dissolution rate, flowability, and content uniformity.[][9] Establishing a consistent PSD is crucial for consistent product performance.[21]

Protocol 2: Particle Size Distribution by Laser Diffraction

Objective: To quantitatively compare the particle size distribution of different Fluvastatin batches.

Methodology:

• Dispersion Method Selection:

  • Dry Dispersion: Suitable for powders that flow well and do not agglomerate strongly. Requires careful optimization of air pressure to disperse particles without causing attrition (particle breakage).

  • Wet Dispersion: The powder is suspended in a liquid dispersant in which it is insoluble (e.g., mineral oil, hexane). A surfactant may be needed to ensure proper wetting and prevent agglomeration.

• Instrument Setup:

  • Select an appropriate lens for the expected particle size range.

  • Perform a background measurement with the chosen dispersant.

• Sample Measurement:

  • Slowly add the Fluvastatin powder to the disperser until an appropriate obscuration level is reached (typically 5-15%).

  • Allow the system to stabilize and collect data for 30-60 seconds.

  • Perform at least three replicate measurements for each batch.

• Data Analysis:

  • Compare key statistical parameters:

    • Dv10: 10% of the particles are smaller than this diameter.

    • Dv50 (Median): 50% of the particles are smaller than this diameter.

    • Dv90: 90% of the particles are smaller than this diameter.

    • Span: (Dv90 - Dv10) / Dv50. A measure of the width of the distribution.

Acceptance Criteria Example:

Parameter	Specification
Dv10	5 - 15 µm
Dv50	20 - 40 µm
Dv90	≤ 80 µm
Span	< 2.0

References

• Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism. GBMSA. [Link]

• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances. European Medicines Agency (EMA). [Link]

• An Overview on Polymorph Preparation Methods of Active Pharmaceutical Ingredients. ACS Publications - Crystal Growth & Design. [Link]

• ICH Q6A, Q8 & Q9 Compliance. Particle Analytical. [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria. ProPharma Group. [Link]

• ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. ECA Academy. [Link]

• The impact of API properties on product design. Manufacturing Chemist. [Link]

• The Importance of Polymorph Screenings: Risk Mitigation and Manufacturing Control. International Pharmaceutical Industry. [Link]

• Defining the right physical properties of API. Teva API. [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products. ResearchGate. [Link]

• Exploring the Impact of API Particle Size on Drug Formulation. CDMO. [Link]

• Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed. [Link]

• Polymorphic forms of fluvastatin sodium and process for preparing the same.

• Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. Informa UK Limited. [Link]

• API Quality & Variability Issues. Pharma.Tips. [Link]

• Understanding the Effect of API Properties on Bioavailability Through Absorption Modeling. Springer. [Link]

• Polymorph screening in pharmaceutical development. European Pharmaceutical Review. [Link]

• Influence of related genetic polymorphisms to pharmacokinetics and pharmacodynamics of Fluvastatin. National Library of Medicine. [Link]

• The polymorphism of statins and its effect on their physicochemical properties. Polymers in Medicine. [Link]

• Powder Exploration: Unraveling Basics, Technology, and Batch-to-Batch Reproducibility in the Pharma Industry. AstrinexLab. [Link]

• Fluvastatin Sodium. BioCrick. [Link]

• Fluvastatin. PubChem - NIH. [Link]

• How to Handle API Errors in Bulk Property Data. BatchData. [Link]

• Fluvastatin Sodium Salt Hydrate 98.0%(HPLC). PureSynth. [Link]

• Strategies for Managing API Batch-to-Batch Variability in Continuous Manufacturing. SlideShare. [Link]

• Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and. Open Access Research Journals Publication. [Link]

• Batch-to-batch pharmacokinetic variability confounds current bioequivalence regulations: A dry powder inhaler randomized clinical trial. National Library of Medicine. [Link]

• Navigating Batch-to-Batch Variability with a Data-Centric Approach. Zaether. [Link]

• Troubleshooting Guide for API Failure: Common Causes & Solutions. APIsec. [Link]

• Structure of fluvastatin sodium. ResearchGate. [Link]

• Batch Ingestion Troubleshooting Guide. Adobe Experience Platform. [Link]

• USP–NF General Chapter <905> Uniformity of Dosage Units. U.S. Pharmacopeia. [Link]

• Interaction of fluvastatin with the liver-specific Na+ -dependent taurocholate cotransporting polypeptide (NTCP). PubMed. [Link]

• Lescol, Lescol XL (fluvastatin) dosing, indications, interactions, adverse effects, and more. Medscape Reference. [Link]

• Reducing Batch-to-Batch Variability a Success Story for Pharmaceutical Validation Week. Minitab. [Link]

• Improvement in chemical and physical stability of fluvastatin drug through hydrogen bonding interactions with different polymer matrices. PubMed. [Link]

• Reducing Batch-to-Batch Variability of Botanical Drug Products. Sartorius. [Link]

• Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt. J-Stage. [Link]

• New Method for the in vivo Estimation of Fluvastatin and its Application for Pharmacokinetic Studies in Rabbit. Indian Journal of Pharmaceutical Education and Research. [Link]

• General Chapters: <905> UNIFORMITY OF DOSAGE UNITS. U.S. Pharmacopeia. [Link]

• <905> UNIFORMITY OF DOSAGE UNITS. U.S. Pharmacopeia. [Link]

Sources

• 1. Fluvastatin Sodium | CAS:93957-55-2 | HMG-CoA reductase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. API Quality & Variability Issues – Pharma.Tips [pharma.tips]
• 5. The impact of API properties on product design [manufacturingchemist.com]
• 6. Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt [jstage.jst.go.jp]
• 7. Understanding the Effect of API Properties on Bioavailability Through Absorption Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tapi.com [tapi.com]
• 9. arborpharmchem.com [arborpharmchem.com]
• 10. US7795451B2 - Polymorphic forms of fluvastatin sodium and process for preparing the same - Google Patents [patents.google.com]
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• 17. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-compliance.org]
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• 20. international-pharma.com [international-pharma.com]
• 21. particle.dk [particle.dk]

Reference Data & Comparative Studies

Comparative analysis of Fluvastatin sodium hydrate and atorvastatin in vitro

Executive Summary & Chemical Identity[1]

This guide provides a rigorous technical comparison between Fluvastatin Sodium Hydrate and Atorvastatin Calcium , focusing on their application in in vitro research. While both are synthetic, lipophilic statins (Type II) sharing a fluorophenyl group, their distinct metabolic pathways and physicochemical properties dictate specific experimental protocols.

Chemical Identity Profile[1]

Feature	Fluvastatin Sodium Hydrate	Atorvastatin Calcium
CAS Number	93957-55-2 (Sodium salt)	134523-03-8 (Calcium salt)
Molecular Weight	~433.45 g/mol (varies by hydration)	~1209.4 g/mol (2:1 Ca salt)
Structure Type	Indole-based (Synthetic)	Pyrrole-based (Synthetic)
Stereochemistry	Racemate (3R,5S active / 3S,5R inactive)	Enantiopure (3R,5R)
Solubility (Water)	Soluble (~10-25 mM)	Very Poor (<0.1 mg/mL)
Primary CYP	CYP2C9	CYP3A4
LogP (Lipophilicity)	~3.2 (Acid form)	~5.7 (Acid form)

Critical Experimental Note: Fluvastatin is supplied as a sodium salt, making it initially water-soluble. However, Atorvastatin Calcium is highly lipophilic and requires DMSO or Methanol for initial stock preparation. In cell culture media (pH 7.4), both exist primarily as their active anionic acid forms.

Pharmacodynamic Potency: HMG-CoA Reductase Inhibition[1][3][4][5]

The primary mechanism of action for both compounds is the competitive inhibition of HMG-CoA Reductase (HMGCR), the rate-limiting enzyme in the mevalonate pathway.

Comparative Potency Data (Cell-Free & Cell-Based)

Assay Type	Metric	Fluvastatin Sodium	Atorvastatin	Relative Potency
Purified Enzyme	IC50	28 nM	8 nM	Atorvastatin is ~3.5x more potent
Microsomes (Human)	IC50	40 - 100 nM	10 - 20 nM	Atorvastatin is ~4-5x more potent
HepG2 (Cholesterol)	IC50	~200 nM	~50 nM	Atorvastatin shows higher cellular potency
VSMC Proliferation	IC50	70 nM	10 - 30 nM	Atorvastatin is more potent

Mechanistic Pathway Diagram

The following diagram illustrates the intervention point of both statins and the "Mevalonate Rescue" control loop, which is essential for validating on-target specificity in your experiments.

Figure 1: Mechanism of Action and Experimental Rescue Control. Statins block the conversion of HMG-CoA to Mevalonate.[1] Adding exogenous Mevalonate restores downstream signaling, proving the observed effects are HMGCR-dependent.

Metabolic Stability & Drug-Drug Interaction (DDI) Profiling

This is the most critical differentiator for researchers studying toxicology or combination therapies.

The CYP Divergence

• Fluvastatin: Metabolized primarily by CYP2C9 (~75%). This makes it a preferred candidate for in vitro co-culture models involving CYP3A4 substrates (e.g., cyclosporine, itraconazole) to avoid metabolic competition.

• Atorvastatin: Metabolized primarily by CYP3A4 .[2] In liver microsome assays, atorvastatin depletion will be rapid if CYP3A4 is active.

Experimental Protocol: Metabolic Stability Assay (Microsomes)

Objective: Determine intrinsic clearance (

) differences.

• Buffer Prep: Phosphate buffer (100 mM, pH 7.4) with 3.3 mM MgCl2.

• Microsome Activation: Thaw Human Liver Microsomes (HLM) on ice. Dilute to 0.5 mg/mL protein concentration.

• Pre-Incubation: Add Test Compound (1 µM final) to microsomes. Incubate 5 min at 37°C.

  • Note: Keep DMSO < 0.1% v/v.

• Initiation: Add NADPH-generating system (1 mM NADPH final).

• Sampling: Aliquot at 0, 5, 15, 30, 45, 60 min.

• Termination: Quench with ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin for Fluvastatin; Carbamazepine for Atorvastatin).

• Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

Cytotoxicity & Cell Viability Protocols[7][8][9]

When using these statins in cell lines (HepG2, C2C12, HUVEC), solubility and vehicle control are paramount.

Solubility & Stock Preparation

• Fluvastatin Sodium:

  • Solvent: Water (up to 25 mM) or DMSO.

  • Storage: -20°C.[3]

  • Caution: The sodium salt is hygroscopic. Calculate mass based on the specific batch water content (often supplied as a hydrate).

• Atorvastatin Calcium:

  • Solvent:DMSO is required (Water solubility is negligible).

  • Storage: -20°C.[3]

  • Caution: Ensure DMSO concentration in final cell culture does not exceed 0.5% (ideally <0.1%) to avoid solvent toxicity masking drug effects.

Comparative Cytotoxicity (HepG2 Cells)

At high concentrations (>50 µM), both statins induce apoptosis, but the curve slope differs.

Parameter	Fluvastatin Sodium	Atorvastatin
IC50 (Viability)	~50 - 100 µM	~30 - 60 µM
Mechanism	Apoptosis (Caspase 3/7 activation)	Apoptosis + Necrosis (at high dose)
Myotoxicity Marker	High sensitivity in C2C12 myoblasts	Moderate sensitivity in C2C12

Workflow: Comparative IC50 Determination

The following workflow ensures data integrity when comparing these two compounds side-by-side.

Figure 2: Standardized Workflow for Comparative Cytotoxicity. Critical Step: Ensure the DMSO percentage is constant across all dilution points (e.g., back-fill vehicle).

References

• DrugBank Online. (2023). Fluvastatin: Chemical and Pharmacological Properties.[1][3][2]Link

• McTaggart, F., et al. (2001). "Preclinical and clinical pharmacology of Rosuvastatin, a new 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitor." American Journal of Cardiology. (Comparative IC50 data for Atorvastatin vs Fluvastatin). Link

• Scripture, C. D., & Pieper, J. A. (2001). "Clinical pharmacokinetics of fluvastatin." Clinical Pharmacokinetics. (Detailed metabolism via CYP2C9).[2][4] Link

• Skottheim, I. B., et al. (2008). "HMG-CoA reductase inhibitors and muscle toxicity: in vitro investigation of cytotoxicity." European Journal of Pharmaceutical Sciences. (C2C12 myotoxicity comparison). Link

• Tocris Bioscience. (2023). Product Information: Fluvastatin Sodium.[1][3][5]Link

• Fujino, H., et al. (2004). "Metabolic stability and uptake of statins in human hepatocytes." Biopharmaceutics & Drug Disposition. Link

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• 4. Optical Isomers of Atorvastatin, Rosuvastatin and Fluvastatin Enantiospecifically Activate Pregnane X Receptor PXR and Induce CYP2A6, CYP2B6 and CYP3A4 in Human Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. polimery.umw.edu.pl [polimery.umw.edu.pl]

A Head-to-Head Comparison of Fluvastatin and Rosuvastatin on Cancer Cell Proliferation: A Guide for Researchers

This guide provides an in-depth, objective comparison of two widely prescribed statins, Fluvastatin sodium hydrate and Rosuvastatin, focusing on their differential effects on cancer cell proliferation. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data, elucidates underlying mechanisms, and provides detailed protocols for reproducing key findings. Our analysis moves beyond a simple recitation of facts to explore the causal relationships behind experimental outcomes, ensuring a robust and trustworthy resource for laboratory investigation.

Introduction: Statins as Potential Anti-Cancer Agents

Statins, inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, are cornerstone therapies for hypercholesterolemia.[1] Their primary function is to block the rate-limiting step in the mevalonate pathway, thereby reducing cholesterol synthesis.[2] However, a growing body of preclinical and epidemiological evidence suggests that their therapeutic reach may extend into oncology.[1]

The anticancer properties of statins are intrinsically linked to the inhibition of the mevalonate pathway, which produces not only cholesterol but also essential isoprenoid intermediates like farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP).[3] These molecules are critical for the post-translational modification (prenylation) of small GTP-binding proteins, including Ras and Rho, which are pivotal regulators of cell growth, differentiation, and survival.[1][2] By depleting FPP and GGPP, statins can disrupt these signaling pathways, leading to cell cycle arrest, induction of apoptosis, and inhibition of tumor cell proliferation.[1]

A key differentiator among statins is their lipophilicity. Fluvastatin is a synthetic, lipophilic statin, whereas Rosuvastatin is hydrophilic.[4] This distinction is critical as it influences the ability of the drug to passively diffuse across cell membranes. Lipophilic statins are thought to achieve higher intracellular concentrations in non-hepatic tissues, potentially enhancing their anticancer effects compared to more hepatoselective hydrophilic statins.[3][4][5] This guide will dissect the experimental evidence that supports this hypothesis and compare the anti-proliferative efficacy of Fluvastatin and Rosuvastatin.

The Mevalonate Pathway: A Target for Cancer Therapy

The rationale for repurposing statins in oncology is grounded in the observation that many cancers exhibit an upregulated mevalonate pathway to support the demands of rapid proliferation and membrane synthesis. This metabolic reprogramming creates a dependency that can be exploited therapeutically.

Caption: Workflow for comparing statin effects on cancer cells.

Protocol 1: Cell Viability and Proliferation (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation. [6] Causality: Viable cells possess mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of Fluvastatin and Rosuvastatin in culture medium. Carefully remove the old medium from the wells and add 100 µL of the drug-containing medium or vehicle control (e.g., DMSO diluted in medium) to the respective wells. Include wells with medium only as a blank control.

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution (in sterile PBS) to each well. [7]Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of MTT solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well. [7]6. Absorbance Reading: Cover the plate with foil and place it on an orbital shaker for 15 minutes to fully dissolve the formazan. [7]Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 620-650 nm to subtract background. [7]7. Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the viability against drug concentration to determine the IC₅₀ value.

Protocol 2: Cell Cycle Analysis (Propidium Iodide Staining & Flow Cytometry)

This protocol allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M) based on their DNA content. Causality: Propidium Iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA. [8]The fluorescence intensity of a stained cell is therefore directly proportional to its DNA content, allowing for differentiation between G1 (2n DNA), S (between 2n and 4n), and G2/M (4n) phases. Ethanol fixation permeabilizes the cells, allowing PI to enter and stain the DNA. [8] Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Fluvastatin, Rosuvastatin, or vehicle control for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells to include the apoptotic population. Trypsinize adherent cells, combine with the supernatant, and transfer to a 5 ml flow cytometry tube.

• Washing: Centrifuge cells at 300 x g for 5 minutes, discard the supernatant, and resuspend the pellet in 1 mL of cold PBS.

• Fixation: While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension to prevent clumping. [8]Incubate on ice for at least 30 minutes (or store at -20°C for later analysis).

• Staining: Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5-10 minutes. Discard the ethanol and wash the pellet twice with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS). [9]The RNase A is crucial to degrade RNA, ensuring that PI only binds to DNA. [8]6. Incubation: Incubate at room temperature for 15-30 minutes in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample. Use a low flow rate for better resolution. [8]Analyze the data using appropriate software to model the cell cycle phases.

Protocol 3: Apoptosis Detection (Western Blot for Cleaved Caspase-3)

Western blotting allows for the detection of specific proteins indicative of apoptosis, such as the activated (cleaved) form of Caspase-3. Causality: Caspase-3 is a key "executioner" caspase. In response to apoptotic signals, the inactive pro-caspase-3 (32 kDa) is cleaved into active p17 and p12 subunits. [10]Detecting the cleaved fragments is a hallmark of apoptosis. [11] Step-by-Step Methodology:

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them on ice using RIPA buffer supplemented with a protease inhibitor cocktail. Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant (lysate) using a BCA or Bradford assay to ensure equal protein loading for all samples.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer. Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel. Run the gel until adequate separation of proteins by size is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding. 6. Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for cleaved Caspase-3. Also, probe a separate membrane or strip and re-probe the same membrane for total Caspase-3 and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities. An increase in the ratio of cleaved Caspase-3 to total Caspase-3 or the loading control indicates an induction of apoptosis.

Conclusion and Future Directions

The collective evidence strongly indicates that Fluvastatin, a lipophilic statin, generally possesses superior anti-proliferative and pro-apoptotic activity against a broad range of cancer cell lines compared to the hydrophilic statin, Rosuvastatin. This difference is primarily attributed to its ability to more readily penetrate cancer cell membranes and inhibit the intracellular mevalonate pathway, a critical hub for oncogenic signaling.

For researchers in drug development, these findings underscore several key points:

• Lipophilicity is a critical parameter for the anti-cancer efficacy of statins and should be a primary consideration in screening and development programs.

• The choice of statin for in vitro studies matters significantly. Fluvastatin may serve as a more potent tool for elucidating the role of the mevalonate pathway in cancer biology.

• Cell-line specific responses are common. While general trends exist, the sensitivity to any given statin must be empirically determined for the specific cancer model under investigation.

Future research should focus on synergistic combinations of statins with conventional chemotherapeutics or targeted agents. Furthermore, advanced drug delivery systems, such as nanoparticle formulations, could enhance the tumor-specific delivery of lipophilic statins like Fluvastatin, potentially increasing their therapeutic index and clinical applicability. The protocols and comparative data provided in this guide offer a solid foundation for pursuing these next-generation investigations.

References

• University of Padua. Cell Cycle Analysis by Propidium Iodide Staining. [Link]

• Chen, J., et al. (2021). Fluvastatin suppresses the proliferation, invasion, and migration and promotes the apoptosis of endometrial cancer cells by upregulating Sirtuin 6 (SIRT6). Bioengineered, 12(1), 5877–5887. [Link]

• Beckwitt, C. H., et al. (2018). Lipophilic statins limit cancer cell growth and survival, via involvement of Akt signaling. PLoS One, 13(5), e0197422. [Link]

• Gregor, M., et al. (2011). Lipophilic but not hydrophilic statins selectively induce cell death in gynaecological cancers expressing high levels of HMGCoA reductase. International Journal of Cancer, 129(8), 1966-1976. [Link]

• Bio-Rad. Propidium iodide staining of cells for cell cycle analysis protocol. [Link]

• Sarbassova, G., et al. (2023). Investigating potential anti-proliferative activity of different statins against five cancer cell lines. Saudi Pharmaceutical Journal, 31(5), 727–735. [Link]

• Beckwitt, C. H., et al. (2018). Lipophilic statins limit cancer cell growth and survival, via involvement of Akt signaling. PLoS One, 13(5), e0197422. [Link]

• ResearchGate. MTT Proliferation Assay Protocol. [Link]

• Sarna, M., et al. (2016). Anti-proliferative and cytotoxic activity of rosuvastatin against melanoma cells. Postepy Dermatologii I Alergologii, 33(4), 284–290. [Link]

• Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

• Yulian, E. D., et al. (2014). In vitro and in vivo anticancer effects of mevalonate pathway modulation on human cancer cells. British Journal of Cancer, 111(8), 1543–1552. [Link]

• The Vajenda. What is the Connection Between Statins and Breast Cancer?. [Link]

• Zaky, M. Y., et al. (2023). Unraveling the Anticancer Potential of Statins: Mechanisms and Clinical Significance. Cancers, 15(19), 4829. [Link]

• ResearchGate. IC50 of various concentration of rosuvastatin on REF cell line. [Link]

• Pérez-Salazar, E., et al. (2009). Cytotoxic evaluation of fluvastatin and rosuvastatin and effect of fluvastatin in the hela cell cycle. African Journal of Pharmacy and Pharmacology, 3(10), 488-492. [Link]

• Lavrik, I. N. (2014). Determination of Caspase Activation by Western Blot. Methods in Molecular Biology, 1133, 1–10. [Link]

• Sarna, M., et al. (2016). Anti-proliferative and cytotoxic activity of rosuvastatin against melanoma cells. Postepy Dermatologii I Alergologii, 33(4), 284–290. [Link]

• Sarbassova, G., et al. (2023). Investigating potential anti-proliferative activity of different statins against five cancer cell lines. Saudi Pharmaceutical Journal, 31(5), 727–735. [Link]

• Bio-Rad. Analysis by Western Blotting - Apoptosis. [Link]

• Beckwitt, C. H., et al. (2018). Lipophilic statins limit cancer cell growth and survival, via involvement of Akt signaling. PLoS One, 13(5), e0197422. [Link]

• Sarbassova, G., et al. (2023). Investigating potential anti-proliferative activity of different statins against five cancer cell lines. CSU Research Output. [Link]

• Kim, J. O., et al. (2020). Repurposing of Fluvastatin as an Anticancer Agent against Breast Cancer Stem Cells via Encapsulation in a Hyaluronan-Conjugated Liposome. Pharmaceutics, 12(12), 1153. [Link]

• ResearchGate. Comparison of hydrophilic and hydrophobic statins. [Link]

• ResearchGate. Which proteins expression should I check by western blot for confirmation of apoptosis?. [Link]

• Sarbassova, G., et al. (2023). Investigating potential anti-proliferative activity of different statins against five cancer cell lines. ResearchGate. [Link]

• ResearchGate. Dipyridamole-like compounds potentiate fluvastatin-induced cell death. [Link]

• Yilmaz, S., et al. (2021). Comparison of the Effects of Statins on A549 Nonsmall-Cell Lung Cancer Cell Line Lipids Using Fourier Transform Infrared Spectroscopy: Rosuvastatin Stands Out. Lipids, 56(3), 289–299. [Link]

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A Comparative Guide to the Anti-Inflammatory Effects of Fluvastatin Sodium Hydrate and Other Statins

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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Statins, the cornerstone of lipid-lowering therapy, possess significant anti-inflammatory properties that contribute to their cardiovascular benefits. These "pleiotropic" effects are independent of their action on cholesterol synthesis. This guide provides a comprehensive comparison of the anti-inflammatory effects of Fluvastatin sodium hydrate with other widely prescribed statins, including atorvastatin, simvastatin, rosuvastatin, and pravastatin. We will explore the underlying molecular mechanisms, present comparative experimental data from in vitro and in vivo studies, and detail established protocols for assessing these anti-inflammatory actions. This document is intended to serve as a technical resource for researchers and drug development professionals in the selection and application of statins for inflammation-related research.

Introduction: The Pleiotropic Anti-Inflammatory Nature of Statins

Beyond their well-established role in inhibiting HMG-CoA reductase to lower cholesterol, statins exert a range of beneficial effects on the cardiovascular system.[1][2][3][4][5] These non-lipid-lowering, or pleiotropic, effects include improving endothelial function, stabilizing atherosclerotic plaques, and reducing oxidative stress and inflammation.[1][3][4] The anti-inflammatory actions of statins are a key component of their therapeutic efficacy, contributing to the reduction of cardiovascular events.[6][7] This guide will provide a detailed comparative analysis of these properties across different statins, with a specific focus on Fluvastatin sodium hydrate.

Molecular Mechanisms of Statin-Mediated Anti-Inflammation

The anti-inflammatory effects of statins are primarily mediated by their inhibition of the mevalonate pathway.[4][5][8] This blockade not only reduces cholesterol synthesis but also limits the production of important isoprenoid intermediates, such as farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). These isoprenoids are essential for the post-translational modification (prenylation) of small GTP-binding proteins like Rho, Ras, and Rac.[4]

The inhibition of prenylation impairs the function of these signaling proteins, leading to the downregulation of key inflammatory pathways:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): Statins suppress the activation of NF-κB, a critical transcription factor that controls the expression of numerous pro-inflammatory genes, including cytokines (e.g., TNF-α, IL-1β, IL-6), chemokines, and adhesion molecules.[9]

• MAPK (Mitogen-Activated Protein Kinase) Pathways: Statins can also modulate MAPK signaling cascades, which are involved in cellular responses to inflammatory stimuli.[10]

By interfering with these fundamental inflammatory signaling networks, statins effectively reduce the overall inflammatory response.

Signaling Pathway Diagram

Caption: Statins inhibit HMG-CoA reductase, reducing isoprenoid synthesis and subsequent activation of pro-inflammatory signaling pathways like NF-κB and MAPK.

Comparative Analysis of Anti-Inflammatory Potency

The anti-inflammatory effects of statins can differ based on their chemical properties, particularly their lipophilicity, which influences their ability to penetrate cell membranes.[11][12][13]

Statin	Lipophilicity	Key Anti-Inflammatory Findings
Fluvastatin	Lipophilic	Demonstrates significant anti-inflammatory effects by reducing pro-inflammatory gene expression and cytokine production in macrophages.[8][14] It has also been shown to inhibit leukocyte adhesion and extravasation in models of acute inflammation.[15]
Atorvastatin	Lipophilic	Exerts rapid and potent anti-inflammatory effects, as evidenced by the reduction of C-reactive protein (CRP) and other inflammatory markers in patients with acute coronary syndromes.[16][17][18][19] It also inhibits the inflammatory response and improves the stability of atherosclerotic plaques.[20]
Simvastatin	Lipophilic	Possesses anti-inflammatory and anti-atherosclerotic activities independent of its cholesterol-lowering effects.[21] It has been shown to reduce levels of CRP and pro-inflammatory cytokines.[22][23]
Rosuvastatin	Hydrophilic	Reduces inflammatory markers such as CRP and pro-inflammatory cytokines like IL-6 and TNF-α.[9][24][25][26][27] However, some studies suggest its anti-inflammatory effects may be less pronounced than those of lipophilic statins in certain contexts.[12][28]
Pravastatin	Hydrophilic	Shows anti-inflammatory effects by reducing CRP levels, independent of LDL-C reduction.[6] It also reduces other coagulation and inflammation markers.[29][30]

Experimental Protocols for Assessing Anti-Inflammatory Effects

A combination of in vitro and in vivo models is essential for a thorough evaluation of the anti-inflammatory properties of statins.[31][32]

In Vitro Models

In vitro assays provide a controlled environment to dissect the molecular mechanisms of statin action on specific cell types involved in inflammation.

A. Cell Culture and Inflammatory Challenge:

• Culture relevant cell types, such as human macrophages or endothelial cells.

• Pre-treat cells with different concentrations of Fluvastatin and other statins.

• Induce an inflammatory response using stimuli like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).[23]

B. Quantification of Inflammatory Mediators:

• ELISA (Enzyme-Linked Immunosorbent Assay): Measure the concentration of pro-inflammatory cytokines (e.g., IL-6, TNF-α, IL-1β) in the cell culture supernatant.[8][14]

• qPCR (Quantitative Polymerase Chain Reaction): Quantify the gene expression of inflammatory markers within the cells.[8][14]

C. Western Blotting for Signaling Pathway Analysis:

• Analyze the protein expression and phosphorylation status of key components of the NF-κB and MAPK pathways to determine the extent of their activation or inhibition by statins.

In Vivo Models

Animal models are crucial for evaluating the systemic anti-inflammatory effects of statins in a complex biological system.[33][34][35]

A. Carrageenan-Induced Paw Edema:

• This is a classic model of acute inflammation.[21][33]

• Administer statins to rodents prior to injecting carrageenan into the paw.

• Measure the reduction in paw swelling over time to assess the anti-inflammatory effect.

B. LPS-Induced Endotoxemia:

• This model mimics a systemic inflammatory response.[36]

• Administer statins before or after injecting LPS.

• Measure serum levels of inflammatory cytokines and assess organ damage.

C. Atherosclerosis Models:

• Genetically modified mice (e.g., ApoE-/-) fed a high-fat diet are used to study the long-term effects of statins on the development and inflammation of atherosclerotic plaques.[6][26]

Experimental Workflow Diagram

Caption: A generalized workflow for the comparative assessment of the anti-inflammatory effects of statins using both in vitro and in vivo models.

Conclusion

The available evidence strongly supports the significant anti-inflammatory properties of statins, which are mediated through the inhibition of the mevalonate pathway and subsequent downregulation of key inflammatory signaling cascades. Fluvastatin, as a lipophilic statin, demonstrates potent anti-inflammatory effects comparable to other widely used statins like atorvastatin and simvastatin. The choice of a specific statin for research purposes should be guided by the experimental model and the specific scientific question being addressed. Further head-to-head comparative studies, particularly in clinical settings, are warranted to fully elucidate the relative anti-inflammatory benefits of different statins in various disease contexts.

References

For a comprehensive list of references, please consult the citations provided throughout this guide. The linked sources offer detailed information on the experimental findings and methodologies discussed.

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• 36. A Comparison of the Anti-Inflammatory Effects of Four Combined Statin and Antiplatelet Therapies on Tumor Necrosis Factor-Mediated Acute Inflammation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of published findings on Fluvastatin sodium hydrate's anti-cancer effects

Executive Summary

This guide addresses the reproducibility crisis in repurposing statins for oncology. While Fluvastatin Sodium Hydrate (FLV) demonstrates significant efficacy in reducing cancer cell viability (particularly in breast, pancreatic, and ovarian lines), inconsistent experimental data often stems from protocol errors regarding drug solubility, chemical activation states, and pathway validation.

Unlike Simvastatin or Lovastatin (which are often supplied as inactive lactone prodrugs requiring alkaline hydrolysis), Fluvastatin Sodium Hydrate is supplied as an active open-ring hydroxy-acid salt . This distinct physicochemical property eliminates the "activation step" variable, making FLV a more robust candidate for reproducible in vitro data—provided the mevalonate rescue controls are rigorously applied.

Part 1: Mechanistic Validation (The YAP/TAZ Axis)

To reproduce FLV’s anti-cancer effects, researchers must confirm the specific inhibition of the Mevalonate Pathway and the subsequent suppression of the YAP/TAZ (Hippo) signaling axis.

The Causality Chain:

• HMGCR Inhibition: FLV blocks HMG-CoA Reductase.[1][2]

• GGPP Depletion: This depletes Geranylgeranyl Pyrophosphate (GGPP), not just cholesterol.

• RhoA Inactivation: RhoA requires geranylgeranylation (by GGPP) to anchor to the membrane and function.

• YAP/TAZ Cytoplasmic Retention: Inactive RhoA leads to phosphorylation of YAP/TAZ, sequestering them in the cytoplasm and preventing the transcription of pro-proliferative genes (e.g., CTGF, CYR61).

Mechanistic Pathway Diagram

Caption: The critical signaling cascade where Fluvastatin-induced GGPP depletion prevents RhoA prenylation, thereby inhibiting YAP/TAZ nuclear transcription.

Part 2: Comparative Analysis & Reproducibility Factors

A common failure mode in statin research is treating all statins as interchangeable. They differ critically in lipophilicity and activation requirements.

Table 1: Statin Selection Guide for Oncology Research

Drug	Chemical State (Reagent)	Activation Required?	Lipophilicity	IC50 Range (Cancer Lines)*	Reproducibility Risk
Fluvastatin Sodium	Hydroxy-acid Salt	NO	Moderate	1 – 5 µM	Low (Ready-to-use)
Simvastatin	Lactone (Prodrug)	YES (Alkaline Hydrolysis)	High	0.5 – 2 µM (if activated)	High (Often used inactive)
Atorvastatin	Calcium Salt	No	High	2 – 10 µM	Moderate (Solubility issues)
Rosuvastatin	Calcium Salt	No	Low (Hydrophilic)	>50 µM	High (Poor cellular uptake)

*IC50 values are approximate for MDA-MB-231 (Breast) and PANC-1 (Pancreatic) lines. Note that unactivated Simvastatin lactone has negligible activity in vitro.

Critical Reproducibility Factors

• Solubility & Stability: Fluvastatin Sodium Hydrate is soluble in water (>9 mg/mL) and DMSO. However, aqueous solutions are pH-sensitive. Best Practice: Dissolve in DMSO to create a stock (e.g., 10-50 mM), aliquot, and store at -20°C. Avoid repeated freeze-thaw cycles which can degrade the active hydroxy-acid form.

• Serum Binding: Fluvastatin is >98% protein-bound in vivo. In cell culture with 10% FBS, the "free fraction" is higher than in human plasma, potentially exaggerating potency. Correction: If moving to in vivo models, dose adjustments (often 5-10x higher) are required to match in vitro free-drug exposure.

• The "Rescue" Validation: You cannot claim on-target toxicity without a rescue experiment. If Fluvastatin kills the cells, but adding Mevalonic Acid (MVA) restores viability, the effect is specific to HMGCR inhibition.

Part 3: Validated Experimental Protocols

Protocol A: Reagent Preparation

• Reagent: Fluvastatin Sodium Hydrate (MW ~433.45 g/mol ).

• Stock Solution (20 mM): Dissolve 8.67 mg in 1 mL of sterile DMSO. Vortex until clear.

• Storage: Aliquot into 50 µL tubes. Store at -80°C (stable for 6 months).

Protocol B: The "Rescue" Viability Assay (The Gold Standard)

This protocol validates that cell death is caused by mevalonate pathway depletion, not off-target chemical toxicity.

Workflow Diagram: Caption: Step-by-step experimental workflow to validate Fluvastatin specificity using Mevalonate (MVA) and GGPP rescue.

Step-by-Step Procedure:

• Seeding: Plate cancer cells (e.g., MDA-MB-231) at 3,000–5,000 cells/well in 96-well plates. Allow attachment (24h).

• Preparation of Rescue Reagents:

  • Mevalonolactone (MVA): Prepare 100 mM stock in PBS. Activate by boiling if using lactone form, or purchase sodium mevalonate.

  • GGPP:[3][4][5][6][7] Prepare 10 mM stock in Methanol/Ammonium Hydroxide (check supplier instructions).

• Treatment Groups:

  • Vehicle Control: DMSO (<0.1%).

  • Fluvastatin Only: 1 µM, 5 µM, 10 µM.

  • Rescue Group: Fluvastatin (at IC50 dose) + Mevalonate (100 µM).

  • Specificity Control: Fluvastatin + GGPP (10 µM).

• Incubation: 48 to 72 hours at 37°C.

• Analysis: Perform MTT or ATP-based viability assay.

  • Success Criteria: The "Rescue Group" must show statistically significant viability recovery compared to "Fluvastatin Only."

References

• Comparison of St

  • Title: In vitro and in vivo anticancer effects of mevalonate pathway modulation on human cancer cells.[4][8]

  • Source: British Journal of Cancer (2014).
  • Key Finding: Confirms Fluvastatin IC50 ranges and the necessity of GGPP for rescue.

• YAP/TAZ Mechanism

  • Title: Statins exert anti-growth effects by suppressing YAP/TAZ expressions via JNK signal activation.[9]

  • Source: Pancreatology (2021).[10]

  • Key Finding: Mechanistic link between lipophilic statins (Fluvastatin) and YAP/TAZ downregulation.[9]

• Reproducibility in St

  • Title: Highly variable biological effects of statins on cancer, non-cancer, and stem cells in vitro.

  • Source: Scientific Reports (2024).[11]

  • Key Finding: Addresses the variability of IC50 values based on cell type and protocol conditions.

• Fluvastatin Sodium Hydr

  • Title: Fluvastatin Sodium Hydrate Product Information.[12]

  • Source: Sigma-Aldrich / Merck.

  • Key Finding: Solubility data (>9mg/mL in water) and chemical stability.

• Simvastatin Activ

  • Title: Simvastatin induces apoptosis in medulloblastoma brain tumor cells via mevalonate cascade prenylation substrates.[3]

  • Source: Cancers (2018).
  • Key Finding: Demonstrates the rescue protocol using FPP and GGPP to prove specificity.

Sources

• 1. ≥98% (HPLC), HMG-CoA reductase inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]
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• 12. selleckchem.com [selleckchem.com]

A Comparative Analysis of Fluvastatin Sodium Hydrate's Potency Against Newer Generation Statins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of Fluvastatin sodium hydrate, a first-generation synthetic statin, against its newer counterparts, including Atorvastatin, Rosuvastatin, and Pitavastatin. We will delve into the fundamental mechanism of action, present a detailed protocol for a standardized in vitro potency assay, and analyze comparative experimental data to offer a comprehensive understanding of their relative potencies.

The Statin Mechanism: Targeting the Rate-Limiting Step in Cholesterol Biosynthesis

All statins, regardless of their generation, share a common mechanism of action: the competitive inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase. This enzyme catalyzes the conversion of HMG-CoA to mevalonate, a critical and rate-limiting step in the cholesterol biosynthesis pathway.[1] By binding to the active site of HMG-CoA reductase, statins prevent the natural substrate from accessing the enzyme, thereby reducing the production of mevalonate and, consequently, cholesterol.[2][3] This reduction in intracellular cholesterol leads to an upregulation of low-density lipoprotein (LDL) receptors on the surface of liver cells, which in turn increases the clearance of LDL cholesterol from the bloodstream.[4]

The following diagram illustrates the pivotal role of HMG-CoA reductase in the cholesterol synthesis pathway and the inhibitory action of statins.

Caption: The Cholesterol Biosynthesis Pathway and the Site of Statin Inhibition.

Benchmarking Potency: The In Vitro HMG-CoA Reductase Inhibition Assay

To quantitatively compare the potency of Fluvastatin sodium hydrate and newer generation statins, a standardized in vitro HMG-CoA reductase (HMGR) inhibition assay is employed. The most common method relies on spectrophotometrically measuring the decrease in absorbance of NADPH at 340 nm.[5][6] This decrease is directly proportional to the oxidation of NADPH to NADP+ as HMG-CoA is converted to mevalonate by the enzyme.[6] The half-maximal inhibitory concentration (IC50), which represents the concentration of a statin required to inhibit 50% of the HMG-CoA reductase activity, is the primary metric for quantifying potency.[5][7]

Experimental Protocol: HMG-CoA Reductase (HMGR) Inhibition Assay

This protocol outlines the key steps for determining the IC50 values of various statins.

Materials and Reagents:

• HMG-CoA Reductase (HMGR): Recombinant human, catalytic domain.

• HMG-CoA: Substrate solution.

• NADPH: Cofactor.

• Statins: Fluvastatin sodium hydrate, Atorvastatin, Rosuvastatin, Pitavastatin.

• Assay Buffer: 100 mM Potassium Phosphate (pH 7.4), 120 mM KCl, 1 mM EDTA, 5 mM DTT.[5]

• DMSO: For dissolving statins.

• Equipment: 96-well UV-transparent microplate, microplate spectrophotometer capable of kinetic reads at 340 nm, multichannel pipette.

Procedure:

• Reagent Preparation:

  • Prepare a 1X working solution of the assay buffer and keep it on ice.[5]

  • Reconstitute lyophilized NADPH in the assay buffer to a final concentration of 400 µM. Prepare fresh and protect from light.[5]

  • Prepare a stock solution of HMG-CoA in ultrapure water and then dilute with assay buffer to the desired final concentration (e.g., 400 µM).[5]

  • Thaw the HMG-CoA reductase enzyme on ice and dilute with cold assay buffer to a working concentration that produces a linear rate of NADPH consumption.[5]

  • Prepare high-concentration stock solutions of each statin in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the statin stock solutions in the assay buffer to generate a range of concentrations for IC50 determination.[5]

• Assay Plate Setup (96-well format):

  • Blank Wells: Add assay buffer and all reaction components except the enzyme.

  • Enzyme Activity (No Inhibitor) Wells: Add assay buffer.

  • Inhibitor Wells: Add the desired concentrations of each statin.

• Reaction and Measurement:

  • Add the NADPH solution and HMG-CoA solution to all wells.

  • Pre-incubate the plate at 37°C for 5-10 minutes.[5]

  • Initiate the reaction by adding the HMG-CoA reductase solution to all wells except the blank wells.

  • Immediately place the plate in the microplate reader and measure the decrease in absorbance at 340 nm every 20-30 seconds for 10-20 minutes at 37°C.[5]

• Data Analysis:

  • Calculate the rate of NADPH consumption for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each statin concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the logarithm of the statin concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[5]

The following diagram illustrates the general workflow for this in vitro assay.

Caption: Experimental Workflow for the HMG-CoA Reductase Inhibition Assay.

Comparative Potency: IC50 Data Summary

The inhibitory potency of Fluvastatin sodium hydrate and newer generation statins against HMG-CoA reductase varies significantly. The following table summarizes reported IC50 values from in vitro studies. It is important to note that direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions, such as the source of the enzyme (e.g., purified recombinant human enzyme vs. liver microsomes) and assay protocols.

Statin	IC50 (nM)	Experimental System/Notes
Fluvastatin (racemic)	40 - 100	Human Liver Microsomes[5][8]
(3R,5S)-Fluvastatin	8	The more active, synthetically produced isomer of Fluvastatin.[8]
Atorvastatin	8.2 - 9	Purified HMG-CoA catalytic domain.[8][9]
Rosuvastatin	5.4	A potent, synthetic statin.[8]
Pitavastatin	6.8	Substrate-competitive type inhibition of HMG-CoA reductase.[10][11]
Simvastatin	11.2	A semi-synthetic statin derived from a fermentation product.[8]

Note: The IC50 values presented are sourced from multiple studies and may not be directly comparable due to differing experimental conditions.

From the compiled data, it is evident that the newer generation statins—Rosuvastatin, Pitavastatin, and Atorvastatin—exhibit greater in vitro potency in inhibiting HMG-CoA reductase compared to racemic Fluvastatin. Rosuvastatin, in particular, demonstrates the lowest IC50 value in this comparison, indicating the highest potency.[8] It is also noteworthy that the (3R,5S) enantiomer of Fluvastatin is significantly more potent than the racemic mixture, highlighting the stereospecificity of the interaction with the enzyme's active site.[8]

Conclusion

This guide has provided a comparative analysis of the potency of Fluvastatin sodium hydrate against newer generation statins. The fundamental mechanism of action for all these drugs is the competitive inhibition of HMG-CoA reductase. Standardized in vitro assays, measuring the rate of NADPH oxidation, are crucial for quantifying and comparing their inhibitory potency. The presented IC50 data clearly indicates that while Fluvastatin is an effective inhibitor of HMG-CoA reductase, newer generation statins such as Rosuvastatin, Atorvastatin, and Pitavastatin generally exhibit higher potency in vitro. This information is critical for researchers and drug development professionals in the field of lipid-lowering therapies, providing a basis for further investigation and development of novel therapeutic agents.

References

• PubMed. Loss of NADPH during assays of HMG-CoA reductase: implications and approaches to minimize errors. Available from: [Link].

• MDPI. Aster glehni F. Schmidt Extract Modulates the Activities of HMG-CoA Reductase and Fatty Acid Synthase. Available from: [Link].

• PubMed. Automated enzyme inhibition assay method for the determination of atorvastatin-derived HMG-CoA reductase inhibitors in human plasma using radioactivity detection. Available from: [Link].

• Assay Genie. HMG-CoA Reductase Activity/Inhibitor Screening Kit (Colorimetric) (BN00816). Available from: [Link].

• Semantic Scholar. Loss of NADPH during assays of HMG-CoA reductase: Implications and approaches to minimize errors. Available from: [Link].

• University of Helsinki. Comparison of the effects of statins on HMG-CoA reductase activity. Available from: [Link].

• ACS Publications. Model Lipid Raft Membranes for Embedding Integral Membrane Proteins: Reconstitution of HMG-CoA Reductase and Its Inhibition by Statins. Available from: [Link].

• Public Library of Science. Simplified schematic diagram of cholesterol synthesis, cholesterol metabolites and selected relevant genes analysed in this study. Available from: [Link].

• ResearchGate. A highly simplified diagram of the cholesterol synthesis pathway,... Available from: [Link].

• ResearchGate. Cholesterol-synthesis pathway. The diagram includes the most relevant... Available from: [Link].

• Creative BioMart. HMG-CoA Reductase Activity/Inhibitor Screening Kit. Available from: [Link].

• PubMed. Comparison of the Effects of Statins on A549 Nonsmall-Cell Lung Cancer Cell Line Lipids Using Fourier Transform Infrared Spectroscopy: Rosuvastatin Stands Out. Available from: [Link].

• PubChem. Cholesterol biosynthesis. Available from: [Link].

• Qeios. Pitavastatin: A Comprehensive Overview of its Mechanisms, Pharmacokinetics, Pharmacodynamics, and Adverse Effects. Available from: [Link].

• ResearchGate. Activity of HMG-CoA Reductase and Its Inhibition in the Presence of Fluvastatin. Available from: [Link].

• ResearchGate. Schematic diagram of the cholesterol synthesis pathway. Available from: [Link].

• CABI Digital Library. Effects of Different Types of Statins on Lipid Profile: A Perspective on Asians. Available from: [Link].

• Magellan Rx Management. Therapeutic Class Overview HMG CoA Reductase Inhibitors. Available from: [Link].

• NCBI Bookshelf. HMG-CoA Reductase Inhibitors. Available from: [Link].

• ResearchGate. Graph of HMG-CoA Reductase activity against treatment of samples. The... Available from: [Link].

• ResearchGate. Pitavastatin: a new HMG-CoA reductase inhibitor. Available from: [Link].

• ResearchGate. Molecular mechanism for inhibition of 3-hydroxy-3-methylglutaryl CoA (HMG-CoA) reductase by rosuvastatin. Available from: [Link].

• PubMed. Pitavastatin: a new HMG-CoA reductase inhibitor for the treatment of hypercholesterolemia. Available from: [Link].

• Managed Healthcare Executive. Rosuvastatin: A new HMG0CoA reductase inhibitor for hypercholesterolemia. Available from: [Link].

• ResearchGate. Rosuvastatin: A Highly Effective New HMG-CoA Reductase Inhibitor. Available from: [Link].

• ResearchGate. IC 50 values of atorvastatin, fluvastatin, and simvastatin alone or in... Available from: [Link].

• MDPI. An Atomic-Level Perspective of HMG-CoA-Reductase: The Target Enzyme to Treat Hypercholesterolemia. Available from: [Link].

• NIH. In Vitro Screening for β-Hydroxy-β-methylglutaryl-CoA Reductase Inhibitory and Antioxidant Activity of Sequentially Extracted Fractions of Ficus palmata Forsk. Available from: [Link].

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• 11. selleckchem.com [selleckchem.com]

Comparative Guide: In Vitro to In Vivo Correlation (IVIVC) of Fluvastatin Sodium Hydrate

Executive Summary

This technical guide provides a rigorous analysis of the In Vitro to In Vivo Correlation (IVIVC) for Fluvastatin Sodium Hydrate , a competitive HMG-CoA reductase inhibitor. Unlike generic summaries, this document focuses on the causal link between dissolution kinetics (in vitro) and pharmacodynamic efficacy (in vivo), specifically for Extended Release (XL) versus Immediate Release (IR) formulations.

The guide serves researchers and formulation scientists by establishing a Level A correlation framework, utilizing the Wagner-Nelson deconvolution method to validate dissolution as a surrogate for bioequivalence.

Part 1: Mechanistic Foundation & Efficacy

To understand the correlation, one must first map the molecular target. Fluvastatin blocks the conversion of HMG-CoA to mevalonate, the rate-limiting step in cholesterol biosynthesis.[1]

Signaling Pathway (Mechanism of Action)

The following diagram illustrates the precise intervention point of Fluvastatin within the mevalonate pathway, leading to the upregulation of LDL receptors and subsequent plasma LDL clearance.

Caption: Fluvastatin inhibition of HMG-CoA Reductase triggers SREBP activation, upregulating LDL receptors to lower plasma cholesterol.

Part 2: The Physicochemical Barrier (The "Input")

Fluvastatin Sodium is a BCS Class II compound (Low Solubility, High Permeability), though its salt form improves solubility compared to the free acid. The "Hydrate" form is critical; hydration state affects crystal lattice energy and dissolution rate.

The IVIVC Challenge: For Class II drugs, dissolution is the rate-limiting step for absorption.[2][3] Therefore, the in vitro dissolution profile should theoretically mirror the in vivo absorption profile.

Comparative Alternatives: Formulation & Molecule

The following table contrasts Fluvastatin Sodium Hydrate (XL formulation) against its primary alternatives: its own IR version and Atorvastatin (a competitor statin).

Feature	Fluvastatin Sodium (Lescol XL)	Fluvastatin Sodium (IR Capsules)	Atorvastatin Calcium (Lipitor)
Release Mechanism	Hydrophilic Matrix (HPMC)	Rapid Dissolution	Immediate Release
BCS Class	Class II (Dissolution Limited)	Class II	Class II
Metabolism	CYP2C9 (Less drug-drug interaction)	CYP2C9	CYP3A4 (High interaction risk)
Tmax (Time to Peak)	~3–6 Hours	~0.5–1 Hour	1–2 Hours
Bioavailability	~9% (High First Pass)	~24%	~14%
IVIVC Potential	High (Level A)	Low (Gastric emptying limited)	Moderate
Clinical Utility	Preferred for stable plasma levels	Rapid onset, higher fluctuation	High potency, high intensity

Part 3: Experimental Protocols (Self-Validating Systems)

In Vitro Dissolution Protocol (The Input)

This protocol is designed to simulate the gastrointestinal transit of an Extended Release (XL) matrix tablet.

Reagents:

• Medium A: 0.1N HCl (pH 1.2) – Simulated Gastric Fluid (SGF).

• Medium B: Phosphate Buffer (pH 6.[4]8) – Simulated Intestinal Fluid (SIF).

Workflow:

• Apparatus: USP Apparatus 2 (Paddle).

• Conditions: 50 RPM at 37°C ± 0.5°C.

• Volume: 900 mL (maintains sink conditions).

• Sampling:

  • Acid Stage: Run for 2 hours in Medium A. (Verifies matrix integrity in stomach).

  • Buffer Stage: Transfer to Medium B. Sample at 1, 2, 4, 6, and 8 hours.

• Quantification: HPLC-UV at 305 nm.

Validation Check: The release profile must be independent of rpm (50 vs 75) to prove the release is diffusion-controlled (matrix) rather than erosion-controlled.

In Vivo Data Processing (The Output)

To correlate the in vitro data with in vivo results, we do not use raw plasma concentration (

). We must calculate the Fraction Absorbed ( ) .[5][6]

Method: Wagner-Nelson Deconvolution.[5][7] This method assumes a one-compartment model, which is appropriate for the terminal elimination phase of Fluvastatin.

• : Plasma concentration at time .
• : Elimination rate constant (derived from the terminal slope of the IR profile).
• : Area under the curve.[5]

Part 4: The Correlation (IVIVC) Workflow

The establishment of a Level A correlation (Point-to-Point) allows the dissolution test to serve as a surrogate for clinical bioequivalence.

Caption: Workflow for establishing Level A IVIVC using Wagner-Nelson deconvolution.

Interpreting the Correlation

• Linearity: A plot of Fraction Dissolved (

  ) vs. Fraction Absorbed ( ) should yield a straight line ( ).

• Slope = 1: Indicates that dissolution is the sole rate-limiting step.

• Slope < 1: Suggests permeability or gastric emptying may be influencing absorption (common in IR formulations, less so in XL).

Part 5: Efficacy Comparison (Clinical Outcomes)

While PK profiles differ, efficacy (PD) is the ultimate metric.

• Fluvastatin IR (40mg BID): High peaks (

  ) can lead to saturation of hepatic extraction, potentially increasing systemic exposure and side effects (myopathy risk).

• Fluvastatin XL (80mg QD): The controlled release maintains lower, steady concentrations.

  • Result: Despite lower total systemic bioavailability (AUC) compared to IR, the LDL-C reduction is statistically equivalent (~35-38% reduction).

  • Mechanism: The liver is the target organ. High systemic levels (IR) are unnecessary; steady delivery to the portal vein (XL) maximizes hepatic extraction and HMG-CoA reductase inhibition while minimizing systemic toxicity.

References

• US Food and Drug Administration (FDA). (2000). Guidance for Industry: Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. Retrieved from [Link]

• Novartis Pharmaceuticals. (2011). Lescol XL (Fluvastatin Sodium) Extended Release Tablets Prescribing Information. Retrieved from [Link]

• Tse, F. L., et al. (2001). Pharmacokinetics and pharmacodynamics of fluvastatin XL: a new extended-release formulation. Journal of Clinical Pharmacology. Retrieved from [Link]

• Emami, J. (2006). In vitro - in vivo correlation: from theory to applications. Journal of Pharmacy & Pharmaceutical Sciences. Retrieved from [Link]

• Jokubolienė, S., et al. (2025). Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates. ResearchGate. Retrieved from [Link]

Sources

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• 6. Deconvolution and IVIVC: Exploring the Role of Rate-Limiting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijsr.net [ijsr.net]

Independent Verification of Fluvastatin Sodium Hydrate: Mechanistic Profiling &amp; Comparative Protocols

Executive Summary: The CYP2C9 Niche

Fluvastatin Sodium Hydrate (Lescol) represents a distinct class of HMG-CoA reductase inhibitors. Unlike fungal derivatives (Lovastatin, Pravastatin) or the high-potency CYP3A4 substrates (Atorvastatin, Simvastatin), Fluvastatin is the first entirely synthetic statin and a primary substrate for CYP2C9 .

For researchers, this molecule is not merely a therapeutic alternative; it is a critical pharmacological probe for studying cholesterol synthesis inhibition in systems where CYP3A4 is compromised or inhibited. Its mechanism relies on competitive inhibition of the rate-limiting enzyme in the mevalonate pathway, but its utility is defined by its metabolic isolation from the major drug-drug interaction pathways affecting other lipophilic statins.

This guide provides independent verification protocols to validate Fluvastatin’s potency (

) and downstream effects (LDLR upregulation) against industry standards.

Mechanistic Architecture

Fluvastatin functions by competitively binding to the catalytic domain of HMG-CoA reductase.[1] By blocking the conversion of HMG-CoA to mevalonate, it triggers a feedback loop: intracellular cholesterol depletion activates SREBP-2 (Sterol Regulatory Element-Binding Protein 2), which translocates to the nucleus and upregulates the gene for the Low-Density Lipoprotein Receptor (LDLR).

Visualization: The Mevalonate Blockade & Feedback Loop

Caption: Mechanistic flow showing the point of inhibition (Red) and the consequent compensatory upregulation of LDLR (Green).

Comparative Analysis: Fluvastatin vs. Alternatives

When selecting a statin for experimental use, potency is secondary to metabolic route and solubility. Fluvastatin is lipophilic (like Atorvastatin) but shares the safety profile of hydrophilic statins regarding CYP3A4 interactions.

Feature	Fluvastatin Sodium	Atorvastatin	Rosuvastatin	Pravastatin
Origin	Synthetic	Synthetic	Synthetic	Fungal Derivative
Primary Metabolism	CYP2C9 (75%)	CYP3A4	Minimal (CYP2C9 <10%)	Sulfation (Non-CYP)
Lipophilicity (LogP)	~3.2 (Lipophilic)	~5.7 (Highly Lipophilic)	~0.13 (Hydrophilic)	~ -0.23 (Hydrophilic)
Enzyme Potency ( )	28 nM	8 nM	5–7 nM	44 nM
Cellular Uptake	Passive + OATP	Passive + OATP	OATP dependent	OATP dependent
Key Experimental Use	CYP3A4-independent control	High-potency positive control	High-potency hydrophilic control	Hydrophilic control

Scientist's Insight: If your cell model involves co-treatment with CYP3A4 inhibitors (e.g., ketoconazole, ritonavir), Atorvastatin is unsuitable due to metabolic interference. Fluvastatin is the verified alternative for these assays.

Experimental Verification Protocols

To independently verify the activity of Fluvastatin Sodium Hydrate, two orthogonal assays are required:

• Biochemical: Direct inhibition of HMG-CoA Reductase (Cell-free).

• Cellular: Functional upregulation of LDLR in hepatocytes (HepG2).[2][3][4]

Protocol A: Spectrophotometric HMG-CoA Reductase Inhibition

This assay relies on the oxidation of NADPH, which absorbs light at 340 nm.[5][6] As HMG-CoA is reduced to mevalonate, NADPH is consumed. Fluvastatin prevents this consumption.

Reagents:

• HMG-CoA Reductase (Recombinant catalytic domain, human).[5]

• Substrate: HMG-CoA (400 µM stock).

• Cofactor: NADPH (400 µM stock).

• Test Compound: Fluvastatin Sodium Hydrate (dissolved in DMSO).

Workflow Visualization:

Caption: Kinetic assay workflow. Pre-incubation allows the inhibitor to bind the enzyme active site before substrate competition begins.

Step-by-Step Protocol:

• Buffer Prep: Prepare Assay Buffer (50 mM Potassium Phosphate, pH 7.4, 1 mM DTT).

• Blanking: Set spectrophotometer to 37°C. Blank with buffer only.

• Pre-Incubation (Critical): In a quartz cuvette or UV-transparent plate, add:

  • Enzyme (5–10 µL, optimized for linear rate).

  • Fluvastatin (variable concentrations: 1 nM – 1 µM).

  • Incubate for 15 minutes at 37°C. Note: Statins are tight-binding inhibitors; skipping this step underestimates potency.

• Initiation: Add HMG-CoA (final conc. 150 µM) and NADPH (final conc. 200 µM).

• Detection: Monitor absorbance decrease at 340 nm for 10 minutes.

• Analysis: Calculate the slope (

  ) of the linear portion.

  • Validation Check: The "No Inhibitor" control must show a linear decrease (

    ).

  • Expectation: Fluvastatin should yield an

    between 15–40 nM .

Protocol B: Cellular LDLR Upregulation (Western Blot)

While Protocol A proves enzyme binding, Protocol B proves the drug enters the cell and triggers the physiological feedback loop.

Model System: HepG2 (Human Hepatocellular Carcinoma) cells.[3][4][7][8]

Step-by-Step Protocol:

• Seeding: Seed HepG2 cells in 6-well plates (

  cells/well) in DMEM + 10% FBS.

• Starvation (The "Switch"): After 24h, switch media to DMEM + 10% Lipoprotein-Deficient Serum (LPDS) .

  • Why? Normal FBS contains cholesterol, which suppresses SREBP-2. LPDS forces the cell to rely on synthesis, maximizing the statin effect.

• Treatment: Treat with Fluvastatin Sodium (1 µM and 10 µM) for 24 hours .

  • Controls: Vehicle (DMSO < 0.1%) and Positive Control (Atorvastatin 1 µM).

• Lysis: Wash with cold PBS. Lyse in RIPA buffer + Protease Inhibitors.

• Western Blot:

  • Load 30 µg protein/lane.

  • Primary Antibody: Anti-LDLR (Rabbit monoclonal, 1:1000).

  • Loading Control: Anti-GAPDH or Anti-

    -Actin.

• Quantification: Normalize LDLR band intensity to GAPDH.

Data Interpretation:

• Vehicle Control: Baseline LDLR expression.

• Fluvastatin (1 µM): Should show >2-fold increase in LDLR protein vs. vehicle.

• Fluvastatin (10 µM): Should show saturation or slight toxicity (check cell morphology).

References

• McTaggart, F. et al. (2001). "Preclinical and clinical pharmacology of Rosuvastatin, a new 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitor." American Journal of Cardiology.

• Corsini, A. et al. (1999). "New insights into the pharmacodynamic and pharmacokinetic properties of statins." Pharmacology & Therapeutics.

• Sigma-Aldrich. (2024).[1] "HMG-CoA Reductase Assay Kit Technical Bulletin." Sigma Product Protocols.

• Tocris Bioscience. (2024). "Fluvastatin Sodium: Product Information and Biological Activity." Tocris Scientific Data.

• FDA Label. (2012). "Lescol (Fluvastatin Sodium) Capsules Prescribing Information." U.S. Food and Drug Administration.[9]

Sources

• 1. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Effects of statins on the inducible degrader of low-density lipoprotein receptor in familial hypercholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jppres.com [jppres.com]
• 9. buzzrx.com [buzzrx.com]

Safety & Regulatory Compliance

Operational Guide: Fluvastatin Sodium Hydrate Disposal Procedures

Executive Summary: The "Zero-Release" Standard

Fluvastatin Sodium Hydrate (CAS: 93957-55-2) is a potent HMG-CoA reductase inhibitor. While its primary utility is lowering cholesterol in humans, its environmental persistence poses significant risks to aquatic ecosystems.[1] Under no circumstances should this compound be discharged into municipal wastewater systems (drains).

Core Directive: All waste containing Fluvastatin Sodium Hydrate must be segregated for High-Temperature Incineration . This includes stock solutions, contaminated PPE, and HPLC effluents.

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand not just what it is, but how it interacts with biological systems.

Physicochemical Properties & GHS Classification

Property	Specification
Chemical Name	Fluvastatin Sodium Hydrate
CAS Number	93957-55-2
Molecular Formula	C24H25FNNaO4[2] · xH2O
Solubility	Soluble in water, ethanol, and methanol
Signal Word	WARNING / DANGER

Hazard Codes (GHS)

Code	Hazard Description	Operational Implication
H361	Suspected of damaging fertility or the unborn child.	Strict Dust Control: Use HEPA-filtered enclosures; pregnant personnel should avoid handling.
H302	Harmful if swallowed.[3][4][5][6]	Hygiene: Double-glove protocol required.
H318	Causes serious eye damage.[3][4]	PPE: Chemical splash goggles are mandatory (Safety glasses are insufficient for powders).
H412	Harmful to aquatic life with long-lasting effects.[3][4]	Disposal: Absolute prohibition on drain disposal.

The Scientific Rationale: Why Incineration?

Expertise & Causality

Many researchers ask why non-radioactive, non-infectious small molecules require such strict disposal. The answer lies in evolutionary conservation .

• Mechanism of Action: Fluvastatin targets the HMG-CoA reductase enzyme.[2][7][8][9] This enzyme is evolutionarily conserved across vertebrates, including fish.

• Aquatic Toxicity: When leached into waterways, statins can disrupt lipid metabolism and reproduction in aquatic species even at ng/L concentrations.

• Persistence: Fluvastatin is not fully removed by standard municipal wastewater treatment plants (WWTPs).

Therefore, High-Temperature Incineration (>1000°C) is the only validated method to break the fluorophenyl-indole backbone, preventing bioaccumulation in the environment.

Operational Protocols: Waste Segregation

A. Solid Waste (Pure Substance & Contaminated Debris)

Applicable to: Expired powder, weighing boats, contaminated gloves, bench paper.

• Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) jar .

• Secondary Containment: Seal the jar and place it inside a secondary clear hazardous waste bag (4-mil thickness).

• Labeling: Apply a yellow "Hazardous Waste" label.

  • Constituents: "Fluvastatin Sodium Hydrate, Solid Debris"

  • Hazard Checkbox: Toxic, Reproductive Toxin.[4][5][6]

B. Liquid Waste (Stock Solutions & HPLC Effluent)

Applicable to: Dissolved samples in DMSO, Methanol, or Water.

• Segregation: Do not mix with general organic solvents if possible. Dedicate a specific "Statin Waste" carboy if volume permits.

• Compatibility: Fluvastatin is compatible with standard HPLC solvents (Acetonitrile/Methanol/Water).

  • Note: Ensure the waste stream is not acidified below pH 3, as this may cause precipitation of the free acid form, creating sludge in the waste container.

• Labeling:

  • Constituents: "Acetonitrile (50%), Water (50%), Fluvastatin Na (<1%)"

  • Hazard Checkbox: Flammable, Toxic.

Decision Logic & Workflows

Workflow 1: Waste Stream Segregation

This decision tree ensures that every gram of Fluvastatin is routed to the correct destruction path.

Figure 1: Decision Logic for Fluvastatin Waste Segregation. All paths lead to incineration to ensure environmental safety.

Emergency Response: Spill Protocol

Self-Validating Safety Step: Always assume the powder is easily aerosolized.

Workflow 2: Spill Cleanup Procedure

Figure 2: Step-by-step spill response protocol prioritizing dust suppression.[4]

Regulatory Compliance (USA Focus)

While Fluvastatin is not explicitly "P-listed" or "U-listed" under federal RCRA regulations, it must be managed as Non-RCRA Regulated Hazardous Waste due to its pharmacological potency and reproductive toxicity profile.

• EPA Rule: Under the Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), healthcare and research facilities are prohibited from sewering hazardous pharmaceutical waste [1].

• Best Practice: Treat as DOT Hazard Class 9 (Environmentally Hazardous Substance) during transport if shipping pure bulk powder.

References

• U.S. Environmental Protection Agency (EPA). (2019).[10] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 446156, Fluvastatin Sodium. Retrieved from [Link]

• Brain, R. A., et al. (2006). Effects of statins on aquatic organisms: A review. Environmental Toxicology and Chemistry.

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• 1. Sciforum : Event management platform [sciforum.net]
• 2. Fluvastatin Sodium Salt | 93957-55-2 | TCI AMERICA [tcichemicals.com]
• 3. echemi.com [echemi.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pharmacopoeia.com [pharmacopoeia.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 93957-55-2・Fluvastatin Sodium n-Hydrate・068-06641・064-06643[Detail Information] | [Life Science]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
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